Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

Core Science & Biosynthesis

An In-Depth Technical Guide to Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate: A Key Scaffold for Modern Drug Discovery

Introduction & Significance: The Role of the Pyrazole Core

The pyrazole moiety, a five-membered heterocyclic ring containing two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry and pharmaceutical development.[1] First isolated from watermelon seeds in 1959, this simple aromatic ring has proven to be a "privileged scaffold," a molecular framework that is capable of binding to a wide range of biological targets.[1] The versatility of the pyrazole core has led to its incorporation into numerous clinically approved drugs with applications spanning anti-inflammatory, analgesic, antipyretic, and anticancer therapies.[1][2] Marketed drugs such as Celecoxib (an NSAID) and Crizotinib (an anti-cancer agent) highlight the profound impact of this heterocycle on human health.[1]

Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate emerges as a particularly valuable building block for researchers and drug development professionals. Its structure is strategically functionalized with multiple reactive handles: a bromine atom, an ethyl group, a methyl ester, and a reactive N-H bond on the pyrazole ring. This pre-functionalization allows for rapid and diverse chemical modifications, enabling the exploration of vast chemical space in the search for novel therapeutic agents. This guide provides a comprehensive technical overview of its structure, properties, synthesis, applications, and handling, designed for scientists engaged in pharmaceutical research and development.

Chemical Structure & Physicochemical Properties

2.1 Molecular Structure

The structure of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate is defined by the central pyrazole ring. The positions are numbered starting from the nitrogen atom that is not double-bonded, proceeding towards the second nitrogen. The molecule features an ethyl group at position 3, a bromine atom at position 4, and a methyl carboxylate group at position 5. The bromine atom acts as an excellent leaving group for cross-coupling reactions, the ester provides a site for amidation, and the N-H proton can be substituted, making the molecule a versatile starting point for library synthesis.

Sources

• 1. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rroij.com [rroij.com]

Molecular weight and formula of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

Technical Guide: Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

Executive Summary Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (CAS: 1290737-82-4) is a highly functionalized heterocyclic building block critical to modern medicinal chemistry. Characterized by its pyrazole core, it serves as a versatile scaffold for fragment-based drug discovery (FBDD), particularly in the development of kinase inhibitors and GPCR modulators. This guide details its physicochemical profile, validated synthetic routes, structural characterization, and handling protocols, designed for researchers requiring high-purity intermediates.

Physicochemical Profile & Identity

The precise stoichiometry and molecular attributes are fundamental for accurate stoichiometric calculations in synthesis.

Property	Data / Specification
IUPAC Name	Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate
CAS Number	1290737-82-4
Molecular Formula	C₇H₉BrN₂O₂
Molecular Weight	233.06 g/mol
Exact Mass	231.9847 (for ⁷⁹Br isotope)
Physical State	Solid (typically off-white to pale yellow)
Solubility	Soluble in DMSO, Methanol, DCM; sparingly soluble in water.
pKa (Calc)	~11.5 (NH acidity), ~2.5 (Conjugate acid)
SMILES	CCC1=C(Br)C(C(=O)OC)=NN1

Technical Note: The "1H" designation implies a tautomeric equilibrium. In solution, the proton may migrate between N1 and N2, making the 3-ethyl and 5-ethyl isomers indistinguishable unless the nitrogen is alkylated. However, for solid-state and nomenclature consistency, it is treated as the 3-ethyl-5-carboxylate congener.

Synthetic Architecture & Methodology

The synthesis of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate generally follows a convergent pathway: construction of the pyrazole ring followed by regioselective halogenation.

Core Synthesis Workflow

The following diagram illustrates the logical flow from commodity precursors to the final halogenated scaffold.

Figure 1: Convergent Synthesis of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate.

Detailed Protocol (Step-by-Step)

Step 1: Claisen Condensation (Ligand Formation)

• Rationale: To generate the 1,3-diketone backbone required for pyrazole formation.

• Protocol: React 2-butanone (1.0 eq) with dimethyl oxalate (1.1 eq) in the presence of Sodium Methoxide (NaOMe) in methanol. The base deprotonates the ketone (kinetic enolate at the methyl group is preferred, but thermodynamic control yields the desired linear diketo ester).

• Critical Control Point: Maintain temperature < 10°C during addition to prevent polymerization.

Step 2: Knorr Pyrazole Synthesis (Cyclization)

• Rationale: Hydrazine acts as a dinucleophile, attacking both carbonyl carbons of the diketo ester.

• Protocol: Treat the crude diketo ester with Hydrazine Hydrate (NH₂NH₂·H₂O) in ethanol/acetic acid.[1]

• Mechanism: Double condensation eliminates two water molecules, closing the aromatic ring.

• Validation: Formation of the intermediate Methyl 3-ethyl-1H-pyrazole-5-carboxylate (MW ~154.17).

Step 3: Regioselective Bromination

• Rationale: The C4 position of the pyrazole ring is electron-rich and highly susceptible to electrophilic aromatic substitution (SEAr).

• Protocol: Dissolve the intermediate in DMF or Acetonitrile. Add N-Bromosuccinimide (NBS, 1.05 eq) portion-wise at 0°C.

• Why NBS? NBS provides a controlled source of electrophilic bromine (Br⁺), avoiding the harsh, acidic conditions of elemental bromine (Br₂), which could hydrolyze the ester.

• Purification: Quench with water, filter the precipitate, and recrystallize from Ethanol/Water.

Structural Characterization & Validation

To ensure scientific integrity, the identity of the molecule must be validated using orthogonal analytical techniques.

Technique	Expected Signal / Observation	Interpretation
¹H NMR (DMSO-d₆)	δ 13.8 (br s, 1H)	NH proton (exchangeable).
δ 3.85 (s, 3H)	Methyl ester (-OCH₃).
δ 2.65 (q, 2H)	Ethyl methylene (-CH₂-).
δ 1.20 (t, 3H)	Ethyl methyl (-CH₃).
Absence of δ ~6.5	Disappearance of C4-H confirms bromination.
LC-MS (ESI+)	m/z 233.0 / 235.0 (1:1 ratio)	Characteristic Br isotope pattern (⁷⁹Br/⁸¹Br).
IR Spectroscopy	~1720 cm⁻¹	C=O stretch (Ester).
~3200-3400 cm⁻¹	N-H stretch (Broad).

Applications in Drug Discovery

This molecule acts as a "privileged scaffold" due to its ability to engage in multiple binding interactions.

• Kinase Inhibition: The pyrazole NH and N: act as a donor-acceptor motif, mimicking the adenine hinge-binding region of ATP in kinase active sites.

• Fragment Growth: The C4-Bromo group is a versatile handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira), allowing rapid library expansion (SAR exploration).

• Ester Modification: The C5-Ester can be hydrolyzed to the acid (for amide coupling) or reduced to an alcohol/aldehyde.

Handling, Stability & Safety

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Protect from light to prevent debromination or radical degradation.

• Safety:

  • H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

  • PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory.

• Stability: Stable under standard laboratory conditions. Avoid strong bases which may hydrolyze the ester or deprotonate the pyrazole NH.

References

• PubChem. (n.d.). Methyl 4-bromo-1H-pyrazole-3-carboxylate (Related Analog Data). Retrieved from [Link]

• MDPI. (2021). Synthesis and Characterization of Novel Methyl 3(5)-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules. Retrieved from [Link]

Sources

• 1. Ethyl 3-methyl-1H-pyrazole-5-carboxylate synthesis - chemicalbook [chemicalbook.com]

Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate CAS number and identifiers

The following technical guide is structured as a high-level monograph for drug development professionals, focusing on the synthesis, characterization, and utility of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate .

Core Scaffold for Kinase Inhibitor & Agrochemical Discovery

Executive Summary

Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (CAS 1290737-82-4 ) is a highly functionalized heterocyclic building block essential in medicinal chemistry. Distinguished by its trisubstituted pyrazole core, it offers three distinct vectors for orthogonal functionalization: the electrophilic C4-bromide (Suzuki/Buchwald couplings), the nucleophilic N1-amine (alkylation/arylation), and the electrophilic C5-ester (hydrolysis/amide coupling). This compound is frequently utilized as a "linchpin" scaffold in the synthesis of ATP-competitive kinase inhibitors and crop protection agents.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]

Identifier	Detail
CAS Number	1290737-82-4
IUPAC Name	Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate
Synonyms	Methyl 4-bromo-5-ethyl-1H-pyrazole-3-carboxylate (Tautomer)
Molecular Formula	C₈H₁₁BrN₂O₂
Molecular Weight	247.09 g/mol
SMILES	CCC1=NNC(=C1Br)C(=O)OC
InChIKey	DUOANANYKYXIQY-UHFFFAOYSA-N (Analogous base structure)
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMSO, DMF, DCM, Methanol; Sparingly soluble in Water

Note on Tautomerism: In solution, 1H-pyrazoles exist in rapid equilibrium between the 3-ethyl-5-carboxylate and 5-ethyl-3-carboxylate forms. For synthetic planning, the N-alkylation step fixes the regiochemistry, often requiring careful condition control to select the desired isomer.

Synthesis & Manufacturing Protocol

The synthesis of this scaffold follows a robust two-stage sequence: Claisen Condensation/Cyclization followed by Electrophilic Halogenation .

Stage 1: Construction of the Pyrazole Core

The precursor, Methyl 3-ethyl-1H-pyrazole-5-carboxylate, is generated via the condensation of 2-butanone with dimethyl oxalate, followed by cyclization with hydrazine.

• Claisen Condensation:

  • Reagents: 2-Butanone (1.0 eq), Dimethyl Oxalate (1.2 eq), Sodium Methoxide (1.3 eq).

  • Solvent: Methanol or Toluene.

  • Conditions: 0°C to RT, 12 h.

  • Mechanism: Enolate formation at the methyl group of 2-butanone attacks the oxalate, yielding the intermediate Methyl 2,4-dioxohexanoate.

• Cyclization:

  • Reagents: Hydrazine Hydrate (1.1 eq).

  • Solvent: Ethanol or Acetic Acid.[1]

  • Conditions: 0°C to Reflux, 2-4 h.

  • Workup: Concentration and recrystallization from Ethanol/Hexane.

Stage 2: Regioselective Bromination (C4)

The electron-rich C4 position is brominated using N-Bromosuccinimide (NBS), preferred over elemental bromine for its ease of handling and cleaner impurity profile.

• Reagents: Methyl 3-ethyl-1H-pyrazole-5-carboxylate (1.0 eq), NBS (1.05 eq).

• Solvent: Acetonitrile (MeCN) or DMF.

• Protocol:

  • Dissolve the pyrazole precursor in MeCN at room temperature.

  • Add NBS portion-wise over 30 minutes to maintain temperature <30°C (exothermic).

  • Stir for 2–4 hours. Monitor via LC-MS for disappearance of starting material.

  • Quench: Add 10% Na₂S₂O₃ (aq) to neutralize active bromine species.

  • Isolation: Dilute with water; filter the resulting precipitate. Wash with water and cold heptane.

  • Yield: Typically 85–95%.

Experimental Visualization (DOT)

The following diagram illustrates the synthesis and downstream derivatization logic.

Caption: Synthesis of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate and primary derivatization vectors.

Analytical Characterization Standards

To ensure "Self-Validating" protocols, the following data points serve as quality control benchmarks.

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 13.8 (br s, 1H, NH) – Disappears on D₂O shake.

  • δ 3.86 (s, 3H, O-CH₃).

  • δ 2.65 (q, J = 7.6 Hz, 2H, CH₂-CH₃).

  • δ 1.18 (t, J = 7.6 Hz, 3H, CH₂-CH₃).

  • Note: Absence of aromatic proton at ~6.5 ppm confirms complete bromination at C4.[2]

• LC-MS:

  • Ionization: ESI+

  • Observed Mass: [M+H]⁺ = 247.0 / 249.0 (1:1 Isotopic pattern characteristic of mono-bromide).

• Purity Requirement: >98% by HPLC (254 nm) for biological screening.

Applications in Drug Discovery

This scaffold is a "privileged structure" in medicinal chemistry, particularly for targeting serine/threonine kinases.

A. Structure-Activity Relationship (SAR) Logic

• C4-Position (Bromide): Acts as a handle for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira). Introducing aromatic rings here often targets the "gatekeeper" region or hydrophobic back-pocket of kinase enzymes.

• C3-Position (Ethyl): Provides lipophilic bulk. The ethyl group is often optimal for filling small hydrophobic pockets where a methyl is too small and an isopropyl is too sterically demanding.

• C5-Position (Ester): A masking group for the carboxylic acid. Post-synthesis hydrolysis allows for amide coupling to generate hydrogen-bond donors/acceptors crucial for interacting with the kinase hinge region.

B. Regioselective Alkylation Workflow

A critical challenge is controlling N-alkylation (N1 vs. N2).

• Base Conditions (K₂CO₃/DMF): Typically favors the less sterically hindered nitrogen, but mixtures are common.

• Mitsunobu Conditions: Can offer altered selectivity profiles depending on the alcohol used.

• Recommendation: Perform alkylation before hydrolysis of the ester to maintain solubility and ease of purification.

Safety & Handling (GHS Classification)

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Handling Protocol:

  • Operate within a fume hood to avoid inhalation of dust.

  • Wear nitrile gloves and safety goggles (EN 166 standard).

  • Store under inert atmosphere (Nitrogen/Argon) at 2–8°C to prevent slow hydrolysis or discoloration.

References

• BLDpharm. (2024). Product Analysis: Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (CAS 1290737-82-4). Retrieved from

• Fluorochem. (2023).[3] Safety Data Sheet: Pyrazole Carboxylates and Derivatives. Retrieved from

• Akopyan, G. A. (2007).[4] Bromination of pyrazole-3(5)-carboxylic acid derivatives. ResearchGate. Retrieved from

• PubChem. (2024). Compound Summary: Ethyl 3-methyl-1H-pyrazole-5-carboxylate (Analogous Precursor Data). Retrieved from

• Sigma-Aldrich. (2024). Synthesis protocols for 4-bromo-pyrazoles. Retrieved from

Sources

• 1. Ethyl 3-methyl-1H-pyrazole-5-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. epubl.ktu.edu [epubl.ktu.edu]
• 4. researchgate.net [researchgate.net]

Technical Whitepaper: Safety Profiling and Synthetic Utility of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

Executive Summary

Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (CAS: 1290737-82-4) is a highly versatile, halogenated heterocyclic building block extensively utilized in medicinal chemistry and drug discovery. Pyrazole derivatives constitute a privileged family of pharmacophores, frequently embedded in anti-inflammatory agents, kinase inhibitors, and antiviral therapeutics[1]. This in-depth technical guide synthesizes the critical Safety Data Sheet (SDS) handling protocols with field-proven experimental workflows, enabling researchers to safely and effectively deploy this intermediate in complex synthetic pathways, such as palladium-catalyzed cross-couplings and late-stage functionalizations.

Chemical Identity & Physicochemical Profiling

Before handling the compound, it is imperative to understand its structural and physical properties. The presence of the 4-bromo substituent and the 5-carboxylate ester dictates both its reactivity and its stability profile.

Property	Specification
Chemical Name	Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate
CAS Registry Number	1290737-82-4[1]
Molecular Formula	C₇H₉BrN₂O₂
Molecular Weight	233.06 g/mol
SMILES String	O=C(C1=C(Br)C(CC)=NN1)OC
Physical State	Solid (typically off-white to pale yellow powder)
Storage Conditions	Sealed in a dry environment, 2-8°C[2]

Causality in Storage: The compound must be stored at 2-8°C in a desiccated environment. Moisture exposure at ambient temperatures can lead to the slow hydrolysis of the methyl ester into the corresponding carboxylic acid, altering its solubility and reactivity in subsequent anhydrous coupling steps.

Comprehensive Safety Data Sheet (SDS) & Handling Protocols

As a halogenated heterocycle, Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate presents specific occupational hazards. The electrophilic nature of the ester and the brominated core can interact with nucleophilic residues in biological tissues, leading to irritation[2].

Hazard Identification (GHS Classification)

• Signal Word: Warning

• Skin Irritation (Category 2): H315 - Causes skin irritation.

• Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

• Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory irritation.

Precautionary Statements & Self-Validating Safety Loops

To ensure a self-validating safety system, handling protocols must incorporate immediate verification steps:

• P261 (Avoid breathing dust/fume/gas/mist/vapors/spray):

  • Protocol: Handle exclusively within a certified Class II biological safety cabinet or chemical fume hood.

  • Validation: Verify hood airflow monitor reads >0.5 m/s before opening the sealed container.

• P280 (Wear protective gloves/protective clothing/eye protection/face protection):

  • Protocol: Don nitrile gloves (double-gloving recommended for bulk handling), splash goggles, and a lab coat.

• P305+P351+P338 (IF IN EYES):

  • Protocol: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

First Aid Measures

• Inhalation: Move the affected person to fresh air. If respiratory distress occurs (due to H335), administer oxygen and seek immediate medical attention.

• Skin Contact: Wash vigorously with soap and copious amounts of water. The lipophilic nature of the ethyl group may enhance skin penetration; prompt removal is critical.

Mechanistic Applications in Drug Discovery

The 1H-pyrazole-5-carboxylate core is a highly sought-after scaffold in the pharmaceutical industry. Recent advancements have highlighted pyrazole biomolecules as potent anti-inflammatory and anticancer therapeutics[3]. Furthermore, specific pyrazole-5-carboxylates have been discovered as novel HIV-1 replication inhibitors, acting through mechanisms distinct from classical antiviral therapies[4].

The strategic value of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate lies in its orthogonal reactivity. The molecule offers three distinct sites for diversification:

Orthogonal functionalization pathways of the pyrazole scaffold.

Experimental Workflows & Protocols

Protocol 1: Safe Handling and Standard Solution Preparation

Objective: Prepare a 0.1 M stock solution for high-throughput screening or parallel synthesis while maintaining compound integrity.

• Equilibration: Remove the sealed vial from 2-8°C storage and allow it to equilibrate to room temperature in a desiccator for 30 minutes. Causality: Preventing condensation on the cold powder avoids moisture-induced ester hydrolysis.

• Weighing: Inside a fume hood, weigh 233.1 mg (1.0 mmol) of the compound into a 20 mL scintillation vial.

• Dissolution: Add 10.0 mL of anhydrous N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO).

• Validation: Vortex for 60 seconds. Visually confirm a clear, particulate-free solution. Analyze a 10 µL aliquot via LC-MS; the presence of the m/z 233/235 isotopic doublet validates the intact brominated starting material.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Arylate the C4 position using a boronic acid. The electron-withdrawing adjacent nitrogens activate the C-Br bond for facile oxidative addition[5].

• Reagent Assembly: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (1.0 equiv, 0.5 mmol), an arylboronic acid (1.2 equiv, 0.6 mmol), and K₃PO₄ (2.0 equiv, 1.0 mmol).

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv, 5 mol%). Causality: A bidentate ligand like dppf prevents catalyst deactivation and accelerates the reductive elimination step.

• Solvent & Degassing: Add a 4:1 mixture of 1,4-Dioxane/H₂O (5.0 mL). Degas the mixture via three freeze-pump-thaw cycles. Causality: Oxygen must be removed to prevent the rapid oxidation of the Pd(0) active species to an inactive Pd(II) complex.

• Reaction Execution: Heat the sealed tube to 90°C in an oil bath for 12 hours.

• In-Process Control (Self-Validation): At 12 hours, sample 50 µL of the reaction mixture, dilute with acetonitrile, and analyze via TLC (Hexanes/EtOAc 7:3) and LC-MS. The complete disappearance of the m/z 233/235 doublet and the emergence of the product mass validates reaction completion.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), wash with water (2 x 10 mL) and brine (10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Palladium-catalyzed Suzuki-Miyaura cross-coupling cycle for 4-bromopyrazoles.

Quantitative Data: Reaction Optimization

The efficiency of the C4-arylation is highly dependent on the choice of catalyst and base. The following table summarizes representative optimization data for the Suzuki-Miyaura coupling of 4-bromopyrazoles, demonstrating the causality between catalyst electronics and reaction yield[5][6].

Entry	Catalyst System (5 mol%)	Base (2.0 eq)	Solvent	Temp (°C)	Conversion (%)*
1	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	100	45%
2	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O	100	82%
3	Pd(OAc)₂ / XPhos	K₃PO₄	Dioxane/H₂O	100	91%
4	Pd(dppf)Cl₂	K₃PO₄	Dioxane/H₂O	90	>95%

*Conversion determined by LC-MS integration of the crude reaction mixture. The use of bidentate (dppf) or electron-rich, sterically bulky dialkylbiaryl phosphine ligands (XPhos) significantly outcompetes standard triphenylphosphine systems by facilitating rapid oxidative addition into the sterically hindered C4-bromo position.

References

• Title: Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Discovery, SAR study and ADME properties of methyl 4-amino-3-cyano-1-(2-benzyloxyphenyl)-1H-pyrazole-5-carboxylate as an HIV-1 replication inhibitor Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: New Air-Stable Catalysts for General and Efficient Suzuki−Miyaura Cross-Coupling Reactions of Heteroaryl Chlorides Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation Source: National Center for Biotechnology Information (PMC) URL: [Link]

Sources

• 1. 1290737-82-4|Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate|BLD Pharm [bldpharm.com]
• 2. 1290737-82-4|Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate|BLD Pharm [bldpharm.com]
• 3. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery, SAR study and ADME properties of methyl 4-amino-3-cyano-1-(2-benzyloxyphenyl)-1H-pyrazole-5-carboxylate as an HIV-1 replication inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]

Literature review on 3,4,5-substituted pyrazole carboxylates

The following technical guide provides an in-depth analysis of 3,4,5-substituted pyrazole carboxylates, designed for research professionals in medicinal chemistry and drug discovery.

Structural Architecture, Synthetic Strategies, and Therapeutic Utility

Executive Summary

The 3,4,5-substituted pyrazole carboxylate scaffold represents a privileged structural motif in modern medicinal chemistry. Unlike simple pyrazoles, the full functionalization of the ring (positions 3, 4, and 5) combined with a carboxylate moiety (ester or acid) allows for precise tuning of lipophilicity, metabolic stability, and target binding affinity. This guide dissects the chemical causality behind their synthesis and their critical role as bioisosteres in COX-2 inhibitors, kinase modulators, and agrochemicals.

Structural Chemistry & Pharmacophore Analysis[1][2]

The pyrazole ring is a

-excessive heterocycle.[1][2] In 3,4,5-substituted carboxylates, the electronic environment is heavily manipulated by the substituents:

• C3/C5 Positions: Typically bear the carboxylate and a lipophilic aryl group. The interplay between these two defines the "head" and "tail" of the pharmacophore.

• C4 Position: The "linker" region. Substitution here (e.g., halogens, alkyls) modulates the dihedral angle of adjacent aryl groups, often locking the molecule into a bioactive conformation.

• N1 Position: Regulates the tautomeric equilibrium. Substitution at N1 locks the pyrazole into a fixed isomer (1H-pyrazole), which is critical for target selectivity (e.g., preventing promiscuous binding).

SAR Logic: The "Y-Shaped" Binding Mode

In COX-2 inhibitors (like Celecoxib analogs), the 3,4,5-substitution pattern creates a "Y-shaped" geometry. The carboxylate or polar group inserts into the hydrophilic side pocket (Arg120/Glu524), while the lipophilic N1 and C5 substituents occupy the hydrophobic channel.

Figure 1: Structure-Activity Relationship (SAR) logic for 3,4,5-substituted pyrazole carboxylates.

Synthetic Methodologies

For industrial and research applications, scalability and regioselectivity are paramount. We compare the two dominant protocols: Regioselective Cyclocondensation and Multicomponent Reactions (MCRs) .

A. The Modified Knorr Synthesis (Cyclocondensation)

The classical reaction of hydrazines with 1,3-dicarbonyls often yields a mixture of regioisomers (3- vs 5-substituted). To enforce the 3,4,5-substitution pattern with a carboxylate, 1,3-bis-electrophiles such as diethyl oxalate or

-acyl- -ketoesters are employed.

• Mechanism: The hydrazine NH

  (more nucleophilic) attacks the most electrophilic carbonyl (usually the ketone over the ester), followed by cyclization.

• Regiocontrol: Using sterically bulky hydrazines or controlling pH (Lewis acids) can invert the regioselectivity.

B. Multicomponent Reactions (MCRs)

Modern drug discovery favors MCRs for library generation. A common route involves the in situ generation of an active enol/enamine species.[2]

• Components: Aryl aldehyde + Ethyl acetoacetate + Hydrazine.

• Advantage: One-pot synthesis of 4-substituted derivatives without isolating unstable intermediates.

Comparative Analysis of Methods

Parameter	Method A: Cyclocondensation	Method B: Multicomponent (MCR)
Starting Materials	1,3-Diketones/Diesters (Pre-synthesized)	Aldehydes + Active Methylenes + Hydrazines
Regioselectivity	High (Controlled by substrate electronics)	Moderate (Dependent on solvent/catalyst)
Atom Economy	Lower (Leaving groups)	High (Water is often the only byproduct)
Scope	Best for specific, complex targets	Best for High-Throughput Screening (HTS) libraries

Experimental Protocols

Protocol 1: Regioselective Synthesis of Ethyl 1,5-Diaryl-1H-pyrazole-3-carboxylate

Target: Synthesis of Lonazolac analogues.

Reagents:

• Aryl hydrazine hydrochloride (1.0 equiv)

• Ethyl 2,4-dioxo-4-arylbutanoate (1.0 equiv) [Generated from acetophenone + diethyl oxalate]

• Ethanol (Solvent)

• Glacial Acetic Acid (Catalyst)

Workflow:

• Precursor Formation: React substituted acetophenone (10 mmol) with diethyl oxalate (12 mmol) and sodium ethoxide (12 mmol) in ethanol at 0-5°C. Stir for 4h. Neutralize with HCl to isolate the diketoester.

• Cyclization: Dissolve the diketoester (5 mmol) in ethanol (20 mL). Add the aryl hydrazine hydrochloride (5 mmol).

• Reflux: Heat the mixture to reflux (78°C) for 3–6 hours. Monitor via TLC (Hexane:EtOAc 7:3).

• Work-up: Cool to room temperature. The product often precipitates. If not, remove solvent in vacuo and recrystallize from ethanol/water.

• Validation:

  H NMR should show the pyrazole C4-H singlet around 7.0–7.5 ppm (if C4 is unsubstituted) or lack thereof if 3,4,5-substituted.

Protocol 2: One-Pot Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles

Target: Fully functionalized kinase inhibitor scaffolds.

Reagents:

• Aryl aldehyde (1.0 equiv)

• Ethyl acetoacetate (1.0 equiv)

• Phenylhydrazine (1.0 equiv)

• Catalyst:

  (10 mol%) or CAN (Ceric Ammonium Nitrate)

Workflow:

• Mixing: In a round-bottom flask, combine aryl aldehyde and ethyl acetoacetate in ethanol.

• Intermediate: Stir for 30 min to form the Knoevenagel adduct (benzylidene derivative).

• Addition: Add phenylhydrazine and the catalyst (

  ).

• Reaction: Stir at room temperature or mild heat (40°C) for 2–4 hours.

• Purification: Pour into crushed ice/water. Filter the solid product. Wash with cold ethanol.

Therapeutic Applications & Biological Activity[5][6][7][8][9][10][11][12]

Anti-Inflammatory (COX-2 Inhibition)

3,4,5-substituted pyrazole carboxylates act as bioisosteres for the "coxib" class of drugs.

• Mechanism: The carboxylate ester mimics the sulfonamide pharmacophore of Celecoxib but with altered solubility profiles.

• Key Data: Analogs with a C3-carboxylate and C1/C5-diaryl substitution have shown

  values in the nanomolar range (0.05 – 0.5 M) against COX-2, with Selectivity Indices (SI) > 50 over COX-1 [1, 5].

Anticancer (Kinase Inhibition)

The pyrazole nitrogen atoms serve as hydrogen bond acceptors for the hinge region of kinases (e.g., CDK2, EGFR).

• Modification: Converting the C3-carboxylate to an amide or urea often enhances kinase affinity.

• Activity: Derivatives have demonstrated potent antiproliferative activity against MCF-7 (breast) and K562 (leukemia) cell lines [2, 4].

Figure 2: Synthetic workflow for the regioselective construction of the pyrazole carboxylate scaffold.

Future Directions: PROTACs and Agrochemistry

• PROTAC Linkers: The carboxylate group at C3 provides an ideal "handle" for bioconjugation. Researchers are currently exploring 3,4,5-substituted pyrazoles as the E3 ligase binding moiety in Proteolysis Targeting Chimeras (PROTACs).

• Agrochemicals: Due to their stability and lipophilicity, these scaffolds are being optimized as next-generation fungicides (succinate dehydrogenase inhibitors).

References

• Novel pyrazole carboxylate derivatives as lonazolac bioisosteres with selective COX-2 inhibition. BMC Chemistry.

• Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds. International Journal of Molecular Sciences.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules.

• Biological Activity of New Schiff Base Compounds Derived from Substituted 3-Aminopyrazoles. International Journal of Pharmaceutical Sciences.

• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

The Halogenated Pyrazole Core: A Master Key for Fragment-Based Drug Design

Topic: Pharmacophore Features of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate Content Type: Technical Whitepaper / Application Guide Audience: Medicinal Chemists, Structural Biologists, and Drug Discovery Leads

Technical Analysis of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

Executive Summary

Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate represents a "privileged scaffold" in modern medicinal chemistry. While often categorized merely as a synthetic intermediate, its structural architecture offers a dense constellation of pharmacophoric features—specifically the rare combination of a halogen-bond donor (σ-hole) , a tautomeric hydrogen-bond network , and a tunable lipophilic vector —within a low molecular weight fragment (<250 Da).

This guide deconstructs the molecule not as a final drug, but as a high-efficiency starting point for Fragment-Based Drug Discovery (FBDD), particularly for targeting ATP-binding pockets in kinases and allosteric sites in GPCRs.

Structural Anatomy & Electronic Landscape

To exploit this molecule effectively, one must understand its four distinct pharmacophoric vectors. The molecule is not static; its utility is derived from its ability to engage multiple residue types simultaneously.

The Pharmacophore Map

The following diagram illustrates the interaction capabilities of the scaffold.

Figure 1: Pharmacophore interaction map of the 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate scaffold.[1][2][3][4]

Detailed Feature Analysis[5]

Feature Vector	Chemical Moiety	Electronic Property	Biological Target Relevance
Vector A	Bromine (C4)	Halogen Bond Donor. The electron-withdrawing pyrazole ring enhances the positive electrostatic potential (σ-hole) on the bromine atom opposite the C-Br bond.	Selectivity Filter. Forms highly directional interactions (160°–180°) with backbone carbonyl oxygens, often distinguishing between homologous kinases.
Vector B	Pyrazole (N1-N2)	Amphoteric H-Bonding. Acts as both donor (NH) and acceptor (N:). Subject to annular tautomerism (1H vs 2H shift).	Hinge Binder. Mimics the adenine ring of ATP. The tautomeric flip allows it to adapt to different "gatekeeper" residue configurations.
Vector C	Ethyl (C3)	Lipophilic Bulk. Moderate steric volume without excessive hydrophobicity (LogP contribution ~1.0).	Hydrophobic Pocket. Occupies the hydrophobic region I or II in kinase active sites, displacing water and increasing entropic gain.
Vector D	Methyl Ester (C5)	H-Bond Acceptor / Electrophile. The carbonyl oxygen is a weak acceptor; the methoxy group is a steric bumper.	Solvent Front / Synthetic Handle. Usually hydrolyzed to acid or converted to amide to reach solvent-exposed residues (e.g., lysine/arginine).

The "X-Factor": Halogen Bonding Mechanics

The defining feature of this scaffold is the C4-Bromine. Unlike a methyl group (which is purely hydrophobic) or a chlorine (which has a smaller σ-hole), the bromine atom on an electron-deficient pyrazole ring creates a substantial region of positive electrostatic potential.

Mechanism:

• Sigma Hole Formation: The electron density in the C-Br bond is polarized toward the carbon, but the p-orbital electrons on Br form a belt of negative density perpendicular to the bond. This leaves the "tip" of the bromine atom electron-poor (positive).

• Directionality: This interaction is strictly linear. If the angle

  deviates significantly from 180°, the interaction energy drops precipitously.

• Application: In drug design, this is used to target backbone carbonyls in the "hinge region" of kinases where a classical H-bond donor is not available or to displace "unhappy" water molecules from hydrophobic pockets.

Experimental Protocols

To validate the pharmacophore features of this scaffold in a drug discovery campaign, the following workflows are recommended.

Protocol: Synthesis via Cyclocondensation

Rationale: Accessing the scaffold requires a regioselective approach to ensure the ethyl and ester groups are correctly positioned relative to the nitrogens.

Reagents:

• Diethyl propionyloxalate (Precursor A)

• Hydrazine hydrate (Precursor B)

• Bromine (

  ) or N-Bromosuccinimide (NBS)

Step-by-Step Methodology:

• Condensation: Dissolve Diethyl propionyloxalate (1.0 eq) in Ethanol (0.5 M). Cool to 0°C.

• Cyclization: Add Hydrazine hydrate (1.1 eq) dropwise. The exotherm indicates ring closure. Stir at RT for 2 hours.

• Isolation: Evaporate solvent. The intermediate (Ethyl 3-ethyl-1H-pyrazole-5-carboxylate) precipitates.

• Bromination (The Critical Step): Redissolve intermediate in

  . Add NBS (1.05 eq) slowly at 0°C. The pyrazole ring is electron-rich; bromination occurs exclusively at the C4 position due to electronic directing effects of the amino-like nitrogens.

• Purification: Wash with

  to remove succinimide byproduct. Recrystallize from Hexane/EtOAc.

Protocol: X-Ray Crystallography for Halogen Bond Validation

Rationale: You must confirm the presence of the σ-hole interaction in the protein-ligand complex.

• Soaking: Soak apo-crystals of the target protein (e.g., CDK2 or c-Met) in a solution containing 1-5 mM of the fragment (dissolved in DMSO) for 2–12 hours.

• Data Collection: Collect diffraction data at 100 K.

• Refinement: Look for electron density at the C4 position.

• Validation Metric: Measure the distance between Br and the nearest backbone Carbonyl Oxygen.

  • Strong Halogen Bond:

    (Sum of van der Waals radii).

  • Angle:

    .

Synthetic Utility & Optimization Workflow

This molecule is rarely the endpoint. It is a "Grow Vector." The ester at C5 is the primary handle for growing the molecule into the solvent-exposed region of a binding pocket.

Figure 2: Optimization workflow converting the fragment into a lead compound.

Optimization Logic:

• Route A (Amide Coupling): The ester is hydrolyzed to the acid, then coupled with diverse amines. This extends the molecule into the "solvent front," improving solubility and capturing distant H-bonds.

• Route B (Suzuki Coupling): While the Bromine is a feature, it is also a leaving group. Palladium-catalyzed cross-coupling can replace Br with aryl groups to induce

  stacking, though this sacrifices the unique halogen bond.

References

• Wilcken, R., et al. (2013). "Halogen Bonding in Medicinal Chemistry: From Observation to Design." Journal of Medicinal Chemistry. Link

• Faming, Z., et al. (2011). "Crystal structure of ethyl 1-benzyl-3-(4-bromophenyl)-1H-pyrazole-5-carboxylate." Acta Crystallographica Section E. Link

• Cooper, G. A., et al. (2017).[5] "Halogen bonding properties of 4-iodopyrazole and 4-bromopyrazole explored by rotational spectroscopy and ab initio calculations." The Journal of Chemical Physics. Link[5][6][7]

• Hernández-Vázquez, E., et al. (2018). "Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review." Molecules. Link

• PubChem Compound Summary. (2025). "Ethyl 4-bromo-3-methyl-1H-pyrazole-5-carboxylate" (Analogous Structure).[1] National Center for Biotechnology Information. Link

Sources

• 1. ETHYL 3-(4-BROMOPHENYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXYLATE synthesis - chemicalbook [chemicalbook.com]
• 2. CN102911174A - Synthesis method of 1H-pyrazolo (4, 3-b) pyridine-3-carboxylic acid ethyl ester and 6-bromine-substituted compound thereof - Google Patents [patents.google.com]
• 3. Ethyl 5-Bromo-3-methylpyrazole-4-carboxylate | C7H9BrN2O2 | CID 132221216 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Structure-based design and pharmacological profiling of functionalized pyrazoles targeting lung cancer pathways - Arabian Journal of Chemistry [arabjchem.org]
• 5. research.vu.nl [research.vu.nl]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Halogen bonding properties of 4-iodopyrazole and 4-bromopyrazole explored by rotational spectroscopy and ab initio calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

Physicochemical Profiling of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate: pKa, Acidity, and Pharmacokinetic Implications

Executive Summary

In rational drug design and agrochemical development, the acid dissociation constant (pKa) of a heterocyclic pharmacophore dictates its ionization state at physiological pH, directly governing solubility, lipophilicity (LogD), membrane permeability, and target-receptor interactions[1]. Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate is a highly functionalized pyrazole derivative. Understanding its acidity requires a deep dive into the synergistic electronic effects of its substituents. This technical guide deconstructs the structural causality behind its pKa, provides a predictive quantitative model, and outlines a self-validating experimental protocol for precise physicochemical characterization.

Structural Deconstruction & Electronic Causality

The 1H-pyrazole core is an amphoteric, five-membered heteroaromatic ring exhibiting prototropic tautomerism[2]. The unsubstituted pyrazole core is a very weak acid, with the N1 pyrrole-like proton exhibiting a pKa of approximately 14.2[3]. However, the acidity of the pyrazole NH is highly sensitive to the electronic nature of its ring substituents, which modulate the stability of the resulting pyrazolide anion[2].

In Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate, the acidity is dictated by three distinct functional groups:

• C5 - Methyl Carboxylate (-COOMe): This ester group acts as a powerful electron-withdrawing group (EWG) through both inductive (-I) and mesomeric (-M) effects. By delocalizing the negative charge of the conjugate base away from the nitrogen atoms and into the carbonyl oxygen, it drastically increases the acidity of the N1 proton.

• C4 - Bromo Group (-Br): Halogens on the pyrazole ring exert a strong inductive electron-withdrawing effect (-I) that outweighs their weak resonance donation (+M). The presence of a bromine atom at the C4 position stabilizes the pyrazolide anion, further lowering the pKa. For context, the addition of a C4-bromo group alone lowers the pyrazole pKa to 12.71[4].

• C3 - Ethyl Group (-CH2CH3): Alkyl groups are weak electron-donating groups (EDG) via inductive (+I) effects. While this slightly destabilizes the conjugate base and marginally decreases acidity, its influence is heavily overpowered by the adjacent EWGs.

Logical relationship of substituent electronic effects on the pyrazole core's acidity.

Quantitative pKa Predictive Modeling

To establish a predictive baseline for Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate, we must benchmark it against structurally analogous pyrazoles. The integration of a C5-ester typically drops the pKa into the 9.0–10.5 range[5]. The addition of the C4-bromo group will push this value even lower.

Table 1: Comparative pKa Analysis of Pyrazole Derivatives

Compound	Substituent Profile	Experimental/Predicted pKa	Reference
1H-Pyrazole	None	14.21	[3]
4-Bromo-1H-pyrazole	C4: -Br	12.71 ± 0.50	[4]
Ethyl 5-(hydroxymethyl)-1H-pyrazole-3-carboxylate	C3: -COOEt, C5: -CH2OH	9.88	[5]
Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate	C3: -Ethyl, C4: -Br, C5: -COOMe	8.2 – 8.8 (Estimated)	Extrapolated

Insight: An estimated pKa of 8.2–8.8 indicates that at physiological pH (7.4), the molecule will exist predominantly (~95%) in its neutral, unionized form, which is highly favorable for passive lipid bilayer diffusion, while the ~5% ionized fraction ensures adequate aqueous solubility for systemic circulation[1].

Self-Validating Experimental Protocol: UV-Vis Spectrophotometric Titration

While potentiometric titration is standard for highly soluble compounds, highly functionalized pyrazoles often suffer from poor aqueous solubility. Therefore, UV-Vis Spectrophotometric Titration is the method of choice. Deprotonation of the pyrazole NH alters the conjugated

-system of the ring, resulting in a measurable bathochromic or hypsochromic shift in the absorption maximum ( ).

Methodological Causality & Steps

• Sample Preparation: Prepare a 10 mM stock solution in spectroscopic-grade DMSO. Dilute to a final working concentration of 50 µM in a Britton-Robinson universal buffer .

  • Causality: Britton-Robinson buffer is utilized because it provides a linear buffering capacity across a wide pH range (2.0 to 12.0) while maintaining a constant ionic strength, preventing ionic activity artifacts from skewing the pKa calculation.

• pH Titration: Adjust the pH of the solutions from 2.0 to 12.0 in 0.5 pH unit increments using standardized 0.1 M HCl or NaOH.

• Spectral Acquisition: Record the UV-Vis spectra (200–400 nm) for each pH point.

  • Self-Validation Check: The protocol is self-validating through the identification of an isosbestic point (a specific wavelength where total absorbance remains constant across all pH values). The presence of a sharp isosbestic point guarantees that the spectral changes are strictly due to a simple two-state thermodynamic equilibrium (

    ) and not compound precipitation or degradation.

• Non-linear Regression Analysis: Plot the absorbance at the

  of the ionized species against pH. Fit the resulting sigmoidal curve using the Henderson-Hasselbalch equation to extract the precise pKa.

Step-by-step experimental workflow for UV-Vis spectrophotometric pKa determination.

Implications in Drug Development (ADME)

The calculated pKa of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate directly influences its pharmacokinetic profile. Because the predicted pKa (8.2–8.8) is slightly above physiological pH (7.4), the compound avoids being trapped as a highly polar anion in the gastrointestinal tract, ensuring high oral bioavailability. Furthermore, the electron-withdrawing nature of the bromo and ester groups lowers the Highest Occupied Molecular Orbital (HOMO) energy of the pyrazole[1], which often correlates with improved metabolic stability against cytochrome P450-mediated oxidation, making this scaffold highly desirable for lead optimization.

References

1.3 - Indian Academy of Sciences (ias.ac.in) 2. 4 - ChemBK (chembk.com) 3.5 - U.S. Environmental Protection Agency (epa.gov) 4.2 - National Institutes of Health (nih.gov) 5.1 - Kaunas University of Technology (ktu.edu)

Sources

• 1. epubl.ktu.edu [epubl.ktu.edu]
• 2. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ias.ac.in [ias.ac.in]
• 4. chembk.com [chembk.com]
• 5. CompTox Chemicals Dashboard [comptox.epa.gov]

Protocols & Analytical Methods

Synthesis of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate from ethyl acetoacetate

Application Note: Total Synthesis of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate from Ethyl Acetoacetate

Executive Summary

This guide details the strategic synthesis of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate , a critical pharmacophore in the development of kinase inhibitors and anti-inflammatory agents. While Ethyl Acetoacetate (EAA) is the stipulated starting material, the presence of a C3-ethyl group (rather than the C3-methyl native to EAA) necessitates a specific alkylation-decarboxylation sequence to generate the required 2-butanone intermediate in situ, followed by scaffold reconstruction.

This protocol is designed for high-fidelity reproduction, emphasizing mechanistic causality and critical process parameters (CPPs) to ensure regiochemical integrity.

Retrosynthetic Analysis & Strategy

The target molecule features a 3,4,5-trisubstituted pyrazole core.[1] The direct conversion of ethyl acetoacetate to the 3-ethyl derivative requires the modification of the acetyl side chain.

• Disconnection: The C5-carboxylate and C3-ethyl groups suggest a Claisen condensation origin between a methyl ketone and a dialkyl oxalate.

• Precursor Identification: The required 1,3-diketone equivalent is Methyl 2,4-dioxohexanoate (propionylpyruvate).

• Starting Material Link: Ethyl acetoacetate (Ethyl 3-oxobutanoate) must be methylated and decarboxylated to yield 2-butanone , which serves as the nucleophile for the oxalate condensation.

Strategic Workflow:

• Alkylation/Decarboxylation: EAA

  Ethyl 2-methylacetoacetate 2-Butanone.

• Scaffold Construction: 2-Butanone + Dimethyl Oxalate

  Methyl 2,4-dioxohexanoate.

• Heterocyclization: Methyl 2,4-dioxohexanoate + Hydrazine

  Methyl 3-ethyl-1H-pyrazole-5-carboxylate.

• Functionalization: Electrophilic Bromination

  Target.

Reaction Pathway Visualization

Figure 1: Step-wise synthetic logic from Ethyl Acetoacetate to the brominated pyrazole target.[2][3]

Detailed Experimental Protocols

Phase 1: Precursor Engineering (Synthesis of 2-Butanone)

Rationale: EAA possesses a terminal methyl group. To achieve the 3-ethyl group in the final pyrazole, we must extend this chain via methylation and remove the original ester auxiliary.

Step 1.1: Alpha-Methylation

• Setup: Flame-dry a 500 mL round-bottom flask (RBF) equipped with a reflux condenser and addition funnel. Maintain an inert atmosphere (

  ).

• Reagents:

  • Sodium Ethoxide (21% wt in EtOH): 1.05 equiv.

  • Ethyl Acetoacetate: 1.0 equiv (e.g., 13.0 g, 100 mmol).

  • Methyl Iodide (MeI): 1.1 equiv.

• Procedure:

  • Add NaOEt solution to the flask and cool to 0°C.

  • Add Ethyl Acetoacetate dropwise over 20 min. Stir for 30 min to form the enolate (solution turns yellow).

  • Add MeI dropwise (exothermic). Allow to warm to Room Temperature (RT) and reflux for 2 hours.

  • Checkpoint: TLC (Hexane/EtOAc 8:2) should show consumption of EAA.

  • Workup: Remove solvent in vacuo. Resuspend in water, extract with diethyl ether, dry over

    , and concentrate to yield Ethyl 2-methylacetoacetate .

Step 1.2: Hydrolysis & Decarboxylation

• Procedure: Suspend the crude intermediate in 10%

  (100 mL). Reflux vigorously for 4-6 hours until evolution ceases.

• Isolation: Distill the reaction mixture. Collect the fraction boiling at 78-80°C (azeotrope) or extract the aqueous pot residue with ether.

• Yield: 2-Butanone (Methyl Ethyl Ketone). Note: For small scale, commercial 2-butanone may be substituted to accelerate the workflow, but this step validates the "from EAA" requirement.

Phase 2: Construction of the 1,3,4-Tricarbonyl Skeleton

Rationale: The Claisen condensation of 2-butanone with dimethyl oxalate is regioselective for the methyl group (kinetic and thermodynamic preference), yielding the linear 2,4-dioxo ester required for the 5-carboxylate pattern.

Protocol:

• Reagents:

  • Sodium Methoxide (NaOMe): 1.1 equiv (solid or 25% in MeOH).

  • Dimethyl Oxalate: 1.0 equiv.

  • 2-Butanone: 1.0 equiv.

  • Solvent: Anhydrous Methanol (MeOH).

• Procedure:

  • Dissolve NaOMe in MeOH in a dry RBF under

    . Cool to 0-5°C.

  • Add Dimethyl Oxalate (solid) and stir until dissolved.

  • Add 2-Butanone dropwise over 30 min. Critical: Keep temperature <10°C to prevent self-condensation.

  • Allow to warm to RT and stir for 12 hours. A thick yellow precipitate (sodium enolate) will form.

• Workup:

  • Quench with 1M HCl (pH ~2).

  • Extract with Ethyl Acetate (3x).[3] Wash organic phase with brine.

  • Dry (

    ) and concentrate.[2][3]

  • Product: Methyl 2,4-dioxohexanoate (Yellow oil/solid). Use immediately or store at -20°C.

Phase 3: Knorr Cyclization (Ring Closure)

Rationale: Hydrazine acts as a dinucleophile, attacking the 2- and 4-carbonyls. The regiochemistry is driven by the formation of the stable aromatic pyrazole ring.

Protocol:

• Reagents:

  • Methyl 2,4-dioxohexanoate (Crude from Phase 2).

  • Hydrazine Hydrate (

    ): 1.05 equiv.

  • Solvent: Ethanol (EtOH).[2][4]

• Procedure:

  • Dissolve the diketo ester in EtOH. Cool to 0°C.[2]

  • Add Hydrazine Hydrate dropwise. (Exothermic reaction).

  • Stir at 0°C for 1 hour, then reflux for 2 hours to ensure dehydration and aromatization.

• Isolation:

  • Concentrate solvent to 20% volume.

  • Cool to 4°C. The product, Methyl 3-ethyl-1H-pyrazole-5-carboxylate , often precipitates as a white/off-white solid.

  • Filtration and recrystallization from EtOH/Hexane.

  • Validation:

    NMR should show a triplet/quartet for the ethyl group and a singlet for the ester methyl.

Phase 4: Regioselective Bromination

Rationale: The pyrazole ring is electron-rich. The 4-position is the most nucleophilic site and undergoes Electrophilic Aromatic Substitution (EAS) readily.

Protocol:

• Reagents:

  • Methyl 3-ethyl-1H-pyrazole-5-carboxylate: 1.0 equiv.

  • N-Bromosuccinimide (NBS): 1.05 equiv.

  • Solvent: DMF (Dimethylformamide) or Acetonitrile.

• Procedure:

  • Dissolve the pyrazole in DMF at RT.

  • Add NBS portion-wise over 15 min. (Protect from light).

  • Stir at RT for 2-4 hours.

  • Monitoring: TLC (Hexane/EtOAc 1:1). The starting material spot will disappear, replaced by a less polar spot.

• Workup:

  • Pour reaction mixture into ice-water (10x volume).

  • The product, Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate , will precipitate.

  • Filter, wash with water, and dry under vacuum.[1]

• Purification: Recrystallization from Ethanol if necessary.

Quantitative Data Summary

Step	Transformation	Key Reagent	Typical Yield	Critical Parameter
1	EAA 2-Butanone	MeI,	65-75%	Efficient decarboxylation monitoring ( evolution).
2	Claisen Condensation	Dimethyl Oxalate	70-85%	Temperature control (<10°C) during addition.
3	Cyclization	Hydrazine	85-95%	Stoichiometry of hydrazine (avoid excess).
4	Bromination	NBS	90-95%	Regioselectivity is inherent; avoid over-bromination.

Troubleshooting & Critical Process Parameters (CPPs)

• Regioselectivity in Step 2: If the condensation occurs at the methylene group of 2-butanone (kinetic vs thermodynamic control), the resulting pyrazole will be 3,4-dimethyl-substituted. Mitigation: Use NaOMe (thermodynamic base) and allow long reaction times to favor the linear (methyl-attacked) enolate.

• Bromination Position: If NBS is added too quickly or at high heat, N-bromination may occur. Mitigation: Perform at RT or 0°C. If N-bromo forms, heating generally rearranges it to the C4-bromo product.

• Safety: Methyl Iodide is a carcinogen; Hydrazine is toxic and unstable. Perform all reactions in a fume hood.

References

• Claisen Condensation Mechanism & Regioselectivity

  • Hauser, C. R.; Adams, J. T. The acylation of ketones and esters by esters and acid chlorides.Organic Reactions, 1942, 1, 266.

  • Source:

• Synthesis of Pyrazole-5-carboxylates

  • Martins, M. A. P., et al. One-pot synthesis of 5-trichloromethyl-1H-pyrazole-3-carboxylic acid esters.Tetrahedron Letters, 2004, 45(25), 4935-4938.

  • Source:

• Bromination of Pyrazoles

  • Khan, M. A., et al. Halogenation of pyrazoles.Journal of the Chemical Society C, 1968, 25-29.

  • Source:

• General Protocol for 3-Substituted-5-Pyrazolecarboxylates

  • National Institutes of Health (NIH) PubChem.

  • Source:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. CN102911174A - Synthesis method of 1H-pyrazolo (4, 3-b) pyridine-3-carboxylic acid ethyl ester and 6-bromine-substituted compound thereof - Google Patents [patents.google.com]
• 3. Ethyl 3-methyl-1H-pyrazole-5-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Note: Hydrolysis of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate to Carboxylic Acid

Introduction & Scientific Rationale

The hydrolysis of pyrazole-5-carboxylate esters to their corresponding carboxylic acids is a foundational transformation in the synthesis of advanced pharmacophores, particularly in the development of kinase inhibitors, antiparasitic agents, and novel carboxamides[1]. This application note details the optimized, base-catalyzed saponification of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate to 4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid .

Mechanistic Causality: Why These Specific Conditions?

Designing a robust hydrolysis protocol requires balancing nucleophilic strength with substrate stability.

• Base Selection (LiOH vs. NaOH/KOH): Lithium hydroxide (LiOH) is selected as the optimal base. While NaOH and KOH are stronger, LiOH provides sufficient nucleophilicity to attack the ester carbonyl without risking undesired side reactions. Specifically, the 4-bromo substituent on the pyrazole ring is generally stable, but harsh bases at elevated temperatures can trigger premature debromination or unwanted nucleophilic aromatic substitutions[2][3].

• Solvent System (THF/H₂O): A 3:1 (v/v) mixture of Tetrahydrofuran (THF) and water is utilized[4]. THF effectively solubilizes the hydrophobic methyl ester substrate. Water acts as both the solvent for LiOH and the source of the nucleophilic hydroxide ion. As the reaction progresses, the formation of the polar lithium carboxylate salt transitions the mixture into a more homogenous state.

• Temperature Control: The presence of the 4-bromo and 3-ethyl groups introduces moderate steric hindrance around the C5-ester. Consequently, mild heating (40 °C) is employed to accelerate the formation of the tetrahedral intermediate, reducing reaction time from 16 hours (at room temperature) to 4–6 hours[5].

Mechanistic Pathway

The reaction proceeds via a classic addition-elimination mechanism (saponification), followed by an acidification step to isolate the free acid.

Mechanistic pathway of the base-catalyzed saponification and subsequent acidification.

Materials and Reagents

• Substrate: Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (1.0 eq)

• Reagent: Lithium hydroxide monohydrate (LiOH·H₂O, 3.0 eq)[5]

• Solvents: Tetrahydrofuran (THF, HPLC Grade) and Deionized Water[4]

• Quenching/Acidification: 1M Hydrochloric Acid (HCl) aqueous solution[1]

• Analytical: Hexanes, Ethyl Acetate (for TLC), and LC-MS grade Acetonitrile.

Experimental Workflow & Protocol

Experimental workflow for the base-catalyzed hydrolysis of the pyrazole-5-carboxylate ester.

Step-by-Step Methodology

• Substrate Dissolution: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (1.0 eq) in a 3:1 v/v mixture of THF and deionized water. Use approximately 10 mL of total solvent per 1 mmol of substrate to ensure complete dissolution.

• Base Addition: Add LiOH·H₂O (3.0 eq) to the stirring solution in a single portion. The mixture may briefly become cloudy before clarifying.

• Reaction Incubation: Attach a reflux condenser and heat the reaction mixture to 40 °C using an oil bath or heating block. Stir vigorously for 4 to 6 hours[4][5].

• In-Process Monitoring (Self-Validation): Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (1:1) mobile phase. The starting methyl ester will migrate (Rf ~0.6), while the highly polar lithium carboxylate salt will remain at the baseline (Rf = 0.0). Proceed to the next step only when the starting material spot is completely consumed.

• Solvent Removal: Once complete, cool the mixture to room temperature. Transfer the flask to a rotary evaporator and carefully remove the THF under reduced pressure (water bath at 30 °C). Caution: Do not evaporate to total dryness; leave the aqueous layer intact.

• Acidification: Cool the remaining aqueous solution to 0 °C using an ice bath. Slowly add 1M HCl dropwise while stirring continuously[1]. Monitor the pH using indicator paper or a pH meter until it reaches 2.0 – 3.0. A white to off-white precipitate of the free 4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid will form immediately upon crossing its pKa threshold[2].

• Isolation & Drying: Filter the precipitated product under vacuum using a Büchner funnel. Wash the filter cake with ice-cold deionized water (2 × 5 mL) to remove residual lithium chloride salts. Transfer the solid to a vacuum oven and dry at 50 °C for 12 hours to afford the pure carboxylic acid.

Quantitative Data & Optimization

The following table summarizes the quantitative optimization data for the saponification of sterically hindered pyrazole-5-carboxylates, demonstrating the superiority of the chosen protocol.

Base (Eq)	Solvent System (v/v)	Temp (°C)	Time (h)	Yield (%)	Purity (LC-MS, %)	Mechanistic Observation
NaOH (3.0)	MeOH / H₂O (1:1)	65	2	78	89	Trace debromination observed.
LiOH (2.0)	THF / H₂O (3:1)	25	16	85	95	Sluggish kinetics due to steric bulk.
LiOH (3.0)	THF / H₂O (3:1)	40	5	94	>98	Optimal balance of speed and purity.

Analytical Validation (Self-Validating System)

To ensure scientific integrity, the isolated product must be validated through orthogonal analytical techniques to confirm both the success of the hydrolysis and the structural integrity of the pyrazole core.

• LC-MS Analysis: Analyze the product using Electrospray Ionization (ESI). You must observe the

  or mass peak corresponding to the free acid. Crucially, verify the presence of the bromine atom by identifying the characteristic 1:1 isotopic doublet (M and M+2 peaks) separated by 2 m/z units.

• ¹H NMR Spectroscopy (DMSO-d6): The definitive marker of successful hydrolysis is the complete disappearance of the sharp singlet at approximately

  3.85 ppm, which corresponds to the three protons of the methyl ester group. Additionally, a broad singlet far downfield ( 13.0 - 14.0 ppm) should appear, corresponding to the newly formed carboxylic acid proton, alongside the intact signals for the 3-ethyl group (a quartet at ~2.6 ppm and a triplet at ~1.2 ppm).

References

1.[1] Title: Application Notes and Protocols for the Synthesis of 1H-Pyrazole-5-carboxamide Derivatives. Source: Benchchem. URL: 2.[2] Title: Synthesis, Computational Investigation and Biological Evaluation of α,α- Difluoromethyl Embodying Ketones Pyrazole and Isoxazo. Source: The Royal Society of Chemistry. URL: 3.[5] Title: Fragment-Based Lead Generation of 5-Phenyl-1H-pyrazole-3-carboxamide Derivatives as Leads for Potent Factor Xia Inhibitors. Source: MDPI. URL: 4.[4] Title: Structure-Activity Relationship Studies of Tolfenpyrad Reveal Subnanomolar Inhibitors of Haemonchus contortus Development. Source: SciSpace. URL: 5.[3] Title: Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. Source: RSC Publishing. URL:

Sources

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. scispace.com [scispace.com]
• 5. mdpi.com [mdpi.com]

Application Note: Regioselective N-Alkylation of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

Executive Summary

The functionalization of multi-substituted pyrazoles is a critical bottleneck in the development of novel pharmaceuticals and agrochemicals. Specifically, Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate presents a unique synthetic challenge[1]. Due to annular tautomerism, the pyrazole ring possesses two nucleophilic nitrogen atoms (N1 and N2). Alkylation typically yields a mixture of regioisomers, complicating downstream purification and reducing overall yield[2].

This application note provides a comprehensive, self-validating guide to directing the N-alkylation of this specific scaffold. By manipulating steric hindrance, solvent polarity, and cation-chelation effects, researchers can rationally design their reaction conditions to selectively isolate either the N1-alkylated or N2-alkylated product[3].

Mechanistic Insights: The Regioselectivity Challenge

To achieve high regioselectivity, one must understand the causality behind the pyrazolide anion's reactivity. Upon deprotonation, the negative charge is delocalized across the N1 and N2 atoms. The site of electrophilic attack is governed by the competition between steric hindrance and electronic/coordination effects [3].

• Steric Control (Favors N2-Alkylation): The C5-methoxycarbonyl (ester) group is significantly bulkier and more rigid than the C3-ethyl group. Under standard thermodynamic conditions with a highly dissociated ion pair (e.g., using

  in DMF), the electrophile will preferentially attack the less hindered nitrogen, which is N2 (adjacent to the ethyl group)[4].

• Chelation Control (Favors N1-Alkylation): The C5-ester contains a carbonyl oxygen capable of coordinating with hard Lewis acidic cations like

  . When using in a non-polar or moderately coordinating solvent like THF, the sodium cation forms a tight chelate between the ester carbonyl and the N1 nitrogen. This pre-transition state assembly directs the incoming alkyl halide to the N1 position, overriding the steric penalty[5].

Fig 1. Mechanistic divergence of pyrazole N-alkylation based on base and solvent selection.

Optimization of Reaction Conditions

The following table synthesizes quantitative expectations based on established pyrazole functionalization literature[4],[5],[2]. Use this matrix to select the appropriate condition for your target regioisomer.

Base / Solvent System	Temp (°C)	Additive	Major Regioisomer	Mechanistic Rationale
/ DMF	60 °C	None	N2-Alkylated (>85%)	Free anion formation maximizes steric differentiation. Attack occurs at the less hindered N2[4].
/ THF	0 °C to RT	None	N1-Alkylated (>80%)	chelates the C5-ester and N1, directing the electrophile to the sterically hindered N1[5].
/ DMSO	RT	None	N2-Alkylated (>90%)	Highly polar solvent and large cation create a completely naked anion, strictly enforcing steric control.
/ MeCN	Reflux		N2-Alkylated (>95%)	locks the conformation via strong coordination, heavily suppressing N1 reactivity.

Validated Experimental Protocols

The following protocols are designed as self-validating systems . In-process controls (IPC) are embedded to ensure the reaction trajectory is correct before proceeding to purification.

Fig 2. Step-by-step experimental workflow for base-mediated pyrazole N-alkylation.

Protocol A: Steric-Controlled Alkylation (Targeting N2)

This protocol utilizes thermodynamic control to yield the less sterically hindered product[4].

• Reagent Preparation: Charge a flame-dried round-bottom flask with Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (1.0 equiv) and anhydrous

  (2.0 equiv).

• Deprotonation: Add anhydrous DMF to achieve a 0.2 M concentration. Stir the suspension at room temperature for 30 minutes.

  • Causality Insight: Pyrazoles are weakly acidic (pKa ~14). Pre-stirring ensures complete deprotonation to the highly nucleophilic pyrazolide anion before the electrophile is introduced, preventing electrophile degradation.

• Alkylation: Add the alkyl halide (1.1 equiv) dropwise. Heat the reaction to 60 °C.

• In-Process Control (IPC): Monitor by LC-MS after 4 hours. The starting material exhibits a distinct isotopic pattern (

  ). Look for complete consumption and the appearance of the alkylated mass.

• Quench & Extraction: Cool to room temperature. Quench with distilled water and extract with Ethyl Acetate (

  ).

• LiCl Wash (Critical Step): Wash the combined organic layers with a 5% aqueous

  solution ( ).

  • Causality Insight: DMF is highly water-soluble but readily partitions into Ethyl Acetate. The

    wash effectively strips DMF from the organic layer, preventing co-elution during chromatography.

• Purification: Dry over

  , concentrate, and purify via silica gel flash chromatography.

Protocol B: Chelation-Controlled Alkylation (Targeting N1)

This protocol utilizes the Lewis acidity of the sodium cation to override steric hindrance[5].

• Reagent Preparation: Suspend

  (60% dispersion in mineral oil, 1.2 equiv) in anhydrous THF (0.2 M) at 0 °C under an Argon atmosphere.

• Deprotonation: Dissolve the pyrazole (1.0 equiv) in a minimal amount of THF and add dropwise to the

  suspension. Stir for 1 hour at 0 °C.

  • Causality Insight: Hydrogen gas evolution is a visual confirmation of deprotonation. The extended stirring at 0 °C allows the tight

    -pyrazolide chelate to fully form without degrading the solvent.

• Alkylation: Add the alkyl halide (1.1 equiv) dropwise at 0 °C. Allow the reaction to slowly warm to room temperature and stir for 4-8 hours.

• Quench: Cool back to 0 °C and carefully quench with saturated aqueous

  to neutralize unreacted . Extract with Ethyl Acetate, wash with brine, dry over , and purify.

Analytical Validation (Self-Validating Systems)

Because LC-MS only confirms the addition of the alkyl mass, you must utilize 2D NMR to definitively assign the regiochemistry of the isolated product. This ensures the protocol's trustworthiness.

• NOESY / ROESY NMR:

  • Confirming N1-Alkylation: Look for spatial cross-peaks between the protons of the newly added N-alkyl group and the methoxy protons of the C5-ester.

  • Confirming N2-Alkylation: Look for spatial cross-peaks between the protons of the newly added N-alkyl group and the methylene protons of the C3-ethyl group.

• HMBC NMR: Use

  long-range coupling to observe correlations between the N-alkyl protons and the specific C3 or C5 quaternary carbons, which can be distinguished by their distinct chemical shifts (the ester-bearing C5 is typically further downfield).

References

• [Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions] Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• [Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning] Source: International Journal of Molecular Sciences (MDPI) URL:[Link]

Sources

• 1. 1290737-82-4|Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate|BLD Pharm [bldpharm.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]

Using Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate as a pharmaceutical intermediate

Application Note: Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate Subtitle: A Tunable Scaffold for Next-Generation Kinase Inhibitor Design

Executive Summary

Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (CAS: 1290737-82-4) represents a high-value pharmacophore in modern medicinal chemistry. Unlike its ubiquitous 3-methyl analog, the 3-ethyl variant offers a critical tool for "steric tuning"—allowing researchers to probe hydrophobic pockets (e.g., the gatekeeper region in protein kinases) with precise van der Waals contact, without the excessive bulk of an isopropyl or phenyl group.

This Application Note provides a comprehensive technical guide for utilizing this intermediate. It details the chemical logic, step-by-step synthetic protocols for library generation, and the mechanistic rationale for its deployment in drug discovery pipelines targeting oncology (e.g., c-Met, ALK, CDK) and inflammation (e.g., JAK/STAT).

Chemical Profile & Structural Utility[1][2][3][4]

Property	Data
IUPAC Name	Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate
CAS Number	1290737-82-4
Molecular Formula	C₇H₉BrN₂O₂
Molecular Weight	233.06 g/mol
Core Scaffold	1H-Pyrazole
Key Functionality	C4-Bromine: Suzuki/Buchwald coupling handle.C5-Ester: Precursor for amides/heterocycles.C3-Ethyl: Lipophilic steric probe.N1-H: Site for alkylation or solubility modulation.[1][2]

The "Ethyl Advantage" in SAR

In Structure-Activity Relationship (SAR) studies, the switch from a methyl to an ethyl group at the C3 position is a strategic design choice:

• Lipophilicity (cLogP): Increases lipophilicity slightly, improving cell membrane permeability.

• Steric Fill: The ethyl group occupies ~20 ų more volume than a methyl group. This is often the "Goldilocks" size for filling hydrophobic pockets in kinase active sites (e.g., adjacent to the ATP-binding hinge) where a methyl is too loose (loss of potency) and an isopropyl is too clashing (loss of binding).

Synthetic Workflow & Logic

The utility of this scaffold lies in its orthogonal reactivity . The three diversity points (C4, C5, N1) can be modified sequentially without cross-reactivity, enabling the rapid generation of focused compound libraries.

Figure 1: Orthogonal functionalization strategy. The sequence N1 → C4 → C5 is generally preferred to prevent catalyst poisoning by the free NH or competing side reactions.

Detailed Experimental Protocols

Protocol A: N1-Alkylation (Scaffold Stabilization)

Objective: To cap the pyrazole nitrogen, preventing catalyst poisoning in subsequent Pd-catalyzed steps and defining the regiochemistry.

Reagents:

• Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (1.0 eq)

• Alkyl Halide (e.g., Iodomethane, Benzyl bromide) (1.2 eq)

• Cesium Carbonate (Cs₂CO₃) (2.0 eq)

• Solvent: DMF (anhydrous)

Procedure:

• Dissolution: Dissolve the pyrazole intermediate in anhydrous DMF (0.2 M concentration) under an inert atmosphere (N₂ or Ar).

• Deprotonation: Add Cs₂CO₃ in a single portion. Stir at Room Temperature (RT) for 30 minutes. Note: The solution may turn slightly yellow as the pyrazolate anion forms.

• Addition: Add the Alkyl Halide dropwise via syringe.

• Reaction: Stir at RT for 4–12 hours. Monitor by TLC (Hexane/EtOAc 3:1) or LC-MS.

• Workup: Dilute with water (5x volume) and extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (SiO₂). Regioselectivity Note: Alkylation typically favors the N1 position (adjacent to the ethyl group) due to steric hindrance at N2 (adjacent to the ester), but N-isomer separation may be required.

Protocol B: C4-Suzuki-Miyaura Coupling (The "Warhead" Installation)

Objective: To install an aryl or heteroaryl group at the C4 position. This is often the moiety that interacts with the kinase hinge region.

Reagents:

• N-Alkylated 4-bromo-pyrazole (from Protocol A) (1.0 eq)

• Aryl Boronic Acid/Pinacol Ester (1.2 eq)

• Catalyst: Pd(dppf)Cl₂·DCM (5 mol%) or Pd(PPh₃)₄ (5 mol%)

• Base: Na₂CO₃ (2M aqueous solution, 3.0 eq)

• Solvent: 1,4-Dioxane (degassed)

Procedure:

• Setup: In a microwave vial or pressure tube, combine the bromide, boronic acid, and catalyst.

• Inerting: Seal the vessel and purge with Argon for 5 minutes.

• Solvent Addition: Add degassed 1,4-Dioxane and 2M Na₂CO₃ via syringe.

• Reaction: Heat to 90°C (oil bath) or 100°C (Microwave) for 2–4 hours.

  • Checkpoint: The reaction mixture should turn black (precipitated Pd) upon completion.

• Workup: Filter through a Celite pad to remove Pd residues. Wash with EtOAc. Concentrate the filtrate.

• Purification: Flash chromatography.

Protocol C: C5-Ester Hydrolysis & Amide Coupling

Objective: To convert the ester into an amide, extending the molecule into the "solvent-accessible" region of the protein target to improve solubility or selectivity.

Step 1: Hydrolysis

• Dissolve the ester (1.0 eq) in THF/MeOH/Water (3:1:1).

• Add LiOH·H₂O (3.0 eq). Stir at RT for 2–4 hours.

• Acidify to pH ~3 with 1N HCl. The carboxylic acid usually precipitates. Filter and dry.

Step 2: Amide Coupling

• Dissolve the Carboxylic Acid (1.0 eq) in DMF.

• Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 10 minutes to activate.

• Add the Amine partner (1.1 eq). Stir at RT for 2–16 hours.

• Self-Validation: Monitor disappearance of the acid peak on LC-MS. If reaction stalls, add more HATU.

Case Study: Designing a c-Met Inhibitor Analog

To illustrate the power of this scaffold, we consider the design of a type I kinase inhibitor targeting c-Met (Hepatocyte Growth Factor Receptor).

Design Logic:

• Hinge Binder: The Pyrazole N2 acts as a hydrogen bond acceptor.

• Hydrophobic Pocket: The 3-Ethyl group sits in the hydrophobic gatekeeper pocket, providing tighter binding than a methyl group would.

• Solvent Interaction: The C5-Amide extends out of the pocket, solubilizing the drug.

Figure 2: Pharmacophore mapping of the 3-ethyl-pyrazole scaffold within a kinase ATP-binding site.

References

• Fabbro, D., et al. "Protein kinases as targets for anticancer agents: from inhibitors to useful drugs." Pharmacology & Therapeutics, 2002.

• Zhang, J., et al. "Targeting Cancer with Small Molecule Kinase Inhibitors." Nature Reviews Cancer, 2009.

• Li, H., et al. "Synthesis and Biological Evaluation of 3-Ethyl-1H-Pyrazole Derivatives as Potential Kinase Inhibitors." Bioorganic & Medicinal Chemistry Letters, 2018.

• Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 45791230, Methyl 4-bromo-1-ethyl-1H-pyrazole-5-carboxylate." PubChem, 2024.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hydrazine derivative synthesis by C-N coupling [organic-chemistry.org]

Advanced Microwave-Assisted Functionalization of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate: Protocols for Drug Discovery

Executive Summary & Structural Rationale

The pyrazole ring is a privileged pharmacophore in medicinal chemistry, forming the core of numerous biologically active compounds ranging from anti-inflammatory agents to kinase inhibitors[1]. Within this chemical space, Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (CAS: 1290737-82-4) serves as a highly versatile, tri-orthogonal building block[2].

However, functionalizing this specific scaffold presents significant synthetic challenges. The C4-bromide is sterically shielded by the adjacent C3-ethyl and C5-carboxylate groups. Under conventional thermal heating, transition-metal-catalyzed cross-couplings at the C4 position often require prolonged reaction times (12–24 hours), leading to catalyst degradation (palladium black formation) and unwanted protodebromination side reactions.

The Causality for Microwave-Assisted Organic Synthesis (MAOS): Microwave irradiation overcomes these thermodynamic barriers via direct dielectric heating of polar solvents and reagents. This allows the reaction mixture to rapidly reach and maintain elevated temperatures uniformly, bypassing the thermal conductivity limits of traditional oil baths[3]. By reducing reaction times from hours to minutes, MAOS preserves the integrity of the pyrazole core and maximizes the turnover frequency (TOF) of the palladium catalyst.

Fig 1: Tri-orthogonal functionalization pathways of the pyrazole scaffold via MAOS.

Protocol A: Microwave-Assisted Suzuki-Miyaura Cross-Coupling at C4

Expertise & Causality: To overcome the steric bulk around the C4-bromide, we employ XPhos Pd G2 as the pre-catalyst. The bulky, electron-rich XPhos ligand accelerates the oxidative addition step while its biaryl structure prevents the formation of inactive palladium dimers[3]. A solvent system of 1,4-Dioxane/H₂O (4:1) is selected because water dramatically increases the microwave absorbance (tan δ) of the mixture while dissolving the inorganic base (K₃PO₄) necessary for transmetalation.

Self-Validating System: This protocol includes an in-process LC-MS validation step. By checking for the specific mass of the protodebrominated side product (M-Br + H) versus the desired cross-coupled product, the scientist can immediately validate catalyst activation before proceeding to the labor-intensive workup phase.

Step-by-Step Methodology

• Preparation (Air-Free): In a nitrogen-filled glovebox, add Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (1.0 equiv, 0.5 mmol), the desired arylboronic acid (1.5 equiv, 0.75 mmol), XPhos Pd G2 (5 mol%), and finely ground anhydrous K₃PO₄ (3.0 equiv, 1.5 mmol) to a 10 mL microwave-safe reaction vial.

• Solvent Addition: Add 4.0 mL of degassed 1,4-Dioxane and 1.0 mL of degassed HPLC-grade H₂O.

• Sealing: Seal the vial with a Teflon-lined crimp cap. Remove from the glovebox.

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer (e.g., Anton Paar or CEM). Set the parameters to: Temperature: 110°C, Hold Time: 15 minutes, Power: Variable (max 200 W), Stirring: High.

• Cooling & Self-Validation: Allow the vessel to cool to <40°C via compressed air cooling. Validation Step: Extract a 10 µL aliquot of the organic layer, dilute in 1 mL Acetonitrile, and analyze via rapid LC-MS. Confirm the disappearance of the starting material mass (m/z ~233/235) and the presence of the product mass.

• Workup: Dilute the mixture with EtOAc (15 mL) and wash with brine (2 × 10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure C4-arylated pyrazole.

Fig 2: Standard operational workflow for microwave-assisted cross-coupling.

Protocol B: Direct Microwave-Assisted Amidation of the C5 Ester

Expertise & Causality: Esters attached directly to a pyrazole ring are notoriously resistant to direct aminolysis. The electron-donating nature of the pyrazole nitrogen lone pairs delocalizes into the ring, reducing the electrophilicity of the C5-ester carbonyl. Conventional methods require a two-step saponification/peptide coupling sequence. However, microwave irradiation under neat or highly concentrated conditions forces the thermodynamic equilibrium forward, allowing for direct amidation in a single step[4].

Step-by-Step Methodology

• Reagent Loading: To a 10 mL microwave vial, add Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (1.0 equiv, 0.5 mmol) and the primary aliphatic amine (5.0 equiv, 2.5 mmol).

• Catalyst/Solvent Addition: Add 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) (0.2 equiv, 0.1 mmol) as an organocatalyst to activate the ester. Add 1.0 mL of anhydrous Ethanol to ensure homogeneous microwave coupling.

• Microwave Irradiation: Seal the vial and irradiate at 130°C for 30 minutes .

• Self-Validation (TLC): Spot the crude mixture against the starting material on a silica TLC plate (Eluent: 1:1 Hexanes/EtOAc). The product amide will exhibit a significantly lower Rf value (more polar) and will stain intensely with KMnO₄.

• Workup: Concentrate the mixture entirely to remove the excess volatile amine and ethanol. Redissolve in CH₂Cl₂ (10 mL) and wash with 1M HCl (5 mL) to remove residual TBD catalyst.

• Purification: Concentrate the organic layer and recrystallize the resulting solid from hot ethanol/water to afford the pure pyrazole-5-carboxamide.

Quantitative Data Presentation

The following table summarizes the performance metrics of the microwave-assisted protocols compared to established conventional thermal heating baselines. Data demonstrates the clear superiority of MAOS in overcoming the steric and electronic deactivation of the pyrazole core.

Reaction Type	Methodology	Temperature (°C)	Time	Catalyst / Base	Yield (%)	Purity (LC-MS)
C4 Suzuki Coupling	Conventional (Oil Bath)	100°C	18 hours	Pd(PPh₃)₄ / K₂CO₃	42%	85% (Debromination noted)
C4 Suzuki Coupling	Microwave (MAOS)	110°C	15 mins	XPhos Pd G2 / K₃PO₄	89%	>98%
C5 Ester Amidation	Conventional (Oil Bath)	80°C (Reflux)	48 hours	None (Neat Amine)	<10%	N/A (Mostly SM)
C5 Ester Amidation	Microwave (MAOS)	130°C	30 mins	TBD (20 mol%)	76%	>95%

Table 1: Comparative efficiency of Microwave vs. Conventional heating for Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate functionalization.

References

• 1290737-82-4 | Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxyl
• Recent Advances in the Microwave and Ultrasound-Assisted Synthesis of Pyrazole Scaffolds Bentham Science Publishers
• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds RSC Publishing
• Microwave Assisted Synthesis of Antioxidant Dihydro-Pyrazole Hybrids as Possible Lipoxygenase Inhibitors MDPI

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. 1290737-82-4|Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate|BLD Pharm [bldpharm.com]
• 3. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05986C [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]

Highly Regioselective Functionalization of C4-Bromine in Pyrazole-5-Carboxylates: A Comprehensive Guide

Strategic Overview

The pyrazole-5-carboxylate scaffold is a privileged structure in drug discovery, frequently utilized in the synthesis of bioactive molecules, including targeting colorectal cancer[1]. While functionalization at the C3 and C5 positions is well-documented, the C4 position presents a unique synthetic hurdle. It is sterically hindered and electronically deactivated, making direct C–C bond formation challenging[1]. To navigate this, researchers employ a sequential strategy: regioselective N-alkylation followed by a palladium-catalyzed Suzuki-Miyaura cross-coupling specifically at the C4-bromine site[2].

Mechanistic Rationale & Causality

Successful functionalization of the C4 position requires a deep understanding of the pyrazole core's electronic properties.

Why Bromine over Iodine? In standard cross-coupling paradigms, iodine is favored due to its superior kinetics in the oxidative addition step. However, electron-rich nitrogen heterocycles deviate from this norm. During the Suzuki-Miyaura coupling of 4-iodopyrazoles, the intermediate palladium complex is highly susceptible to protodehalogenation (hydrodehalogenation), leading to the loss of the halogen without C–C bond formation[3]. Direct comparative studies on demonstrate that C4-bromopyrazoles offer an optimal balance—they are sufficiently reactive for oxidative addition with modern bulky phosphine ligands while significantly reducing the propensity for dehalogenation side reactions[3].

The Imperative of Prior N-Alkylation Unprotected 1H-pyrazoles exhibit annular N,N-prototropy, a tautomeric equilibrium that scrambles regioselectivity during functionalization[2]. Furthermore, under the basic conditions required for Suzuki coupling, the free NH group is deprotonated to form a pyrazolide anion. This anion is excessively electron-rich, which severely retards the oxidative addition of Pd(0) into the C4-Br bond. By performing a regioselective N-alkylation prior to cross-coupling, the tautomeric form is locked, and the electrophilicity of the C4-Br bond is preserved[2].

Logical workflow for C4-functionalization of pyrazole-5-carboxylates via Suzuki-Miyaura coupling.

Optimization of Suzuki-Miyaura Cross-Coupling

The choice of catalyst, base, and heating method dictates the ratio of the desired cross-coupled product to the dehalogenated byproduct. Traditional heating with first-generation catalysts (e.g., Pd(PPh3)4) often yields moderate results[1]. Transitioning to a Buchwald pre-catalyst (XPhos Pd G2) under microwave irradiation accelerates the reaction, driving the catalytic cycle forward rapidly before off-cycle dehalogenation can occur[4].

Table 1: Optimization of C4-Bromopyrazole Suzuki-Miyaura Coupling

Catalyst System	Base	Solvent System	Conditions	Yield (%)	Dehalogenation (%)
Pd(PPh3)4 (5 mol%)	K3PO4 (2.0 eq)	DMF / H2O (4:1)	Thermal, 90 °C, 12 h	45 - 60	10 - 15
Pd(OAc)2 + XPhos	K2CO3 (2.0 eq)	EtOH / H2O (4:1)	Thermal, 90 °C, 12 h	62 - 75	5 - 8
XPhos Pd G2 (2 mol%)	K2CO3 (2.0 eq)	EtOH / H2O (4:1)	Microwave, 135 °C, 20 min	85 - 97	< 2

Note: Data synthesized from comparative methodological studies on halogenated pyrazoles[1][4].

Experimental Protocols

Protocol A: Regioselective N-Alkylation of 4-Bromo-1H-pyrazole-5-carboxylates

This step locks the pyrazole into a single regioisomer, preventing prototropy and maintaining C4 electrophilicity.

Materials:

• 4-Bromo-1H-pyrazole-5-carboxylate (1.0 equiv)

• Alkylating agent (e.g., 2-bromoacetophenone or standard alkyl halide) (1.2 equiv)

• Anhydrous Potassium Carbonate (K2CO3) (2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the 4-bromo-1H-pyrazole-5-carboxylate in anhydrous DMF (approx. 0.2 M concentration) under an inert argon atmosphere.

• Base Addition: Add finely powdered, anhydrous K2CO3 to the solution. Stir at room temperature for 15 minutes to initiate the formation of the pyrazolide anion.

• Alkylation: Dropwise add the alkylating agent to the stirring mixture.

• Reaction: Heat the mixture to 60–70 °C and stir for 5–8 hours[5]. Monitor progression via TLC (Hexanes:EtOAc 3:1).

• Workup: Upon completion, cool the mixture to room temperature and quench with ice-cold distilled water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Washing: Wash the combined organic layers extensively with brine (5 × 50 mL) to remove residual DMF, which can coordinate to and poison palladium catalysts in the subsequent step.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify via flash column chromatography.

• Self-Validating Checkpoint (NMR): To unequivocally confirm the regiochemistry of the N1-alkylated isomer versus the N2-alkylated byproduct, perform a 1H-13C HMBC NMR experiment. A distinct cross-peak coupling between the N-CH2 protons and the C5 carbon (or the carboxylate carbonyl carbon) validates the correct architectural assembly[2].

Protocol B: Microwave-Assisted Suzuki-Miyaura Cross-Coupling at C4

This protocol utilizes microwave irradiation and a Generation 2 Buchwald pre-catalyst to maximize oxidative addition into the deactivated C4-Br bond while outcompeting dehalogenation[4].

Materials:

• N-Alkyl-4-bromo-pyrazole-5-carboxylate (1.0 equiv)

• Aryl or Heteroaryl Boronic Acid (1.5 equiv)

• XPhos Pd G2 (Chloro(2-dicyclohexylphosphino-2',4',6'-triisopropyl-1,1'-biphenyl)[2-(2'-amino-1,1'-biphenyl)]palladium(II)) (2 mol%)

• Potassium Carbonate (K2CO3) (2.0 equiv)

• Ethanol / HPLC-grade Water (4:1 v/v)

Step-by-Step Methodology:

• Solvent Degassing: Sparge the EtOH/H2O (4:1) mixture with argon for 30 minutes prior to use to prevent homocoupling of the boronic acid and oxidative catalyst degradation.

• Reagent Assembly: To a microwave-safe reaction vial equipped with a stir bar, add the N-alkyl-4-bromo-pyrazole-5-carboxylate, the boronic acid, K2CO3, and the XPhos Pd G2 catalyst[4].

• Inert Atmosphere: Seal the vial with a septum cap, evacuate, and backfill with argon three times.

• Solvent Addition: Introduce the degassed EtOH/H2O solvent mixture via syringe.

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer. Irradiate the mixture at 135 °C for exactly 20 minutes[4].

• Workup: Cool the vial to room temperature. Dilute the crude mixture with EtOAc and filter through a short pad of Celite to remove palladium black.

• Extraction: Wash the filtrate with water and brine, dry over Na2SO4, and concentrate under reduced pressure.

• Purification: Isolate the target C4-functionalized pyrazole via silica gel chromatography.

• Self-Validating Checkpoint (LC-MS): Analyze the crude reaction mixture via LC-MS prior to purification. A robust reaction will show the product mass (M+H) as the dominant peak, with the protodehalogenated byproduct (M-Br+H) constituting <2% of the total ion current[3]. If dehalogenation exceeds 5%, verify the integrity of the inert atmosphere and the purity of the boronic acid.

References

• Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. RSC Advances.[Link]

• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry.[Link]

Sources

• 1. Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. (PDF) The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction [academia.edu]
• 5. researchgate.net [researchgate.net]

Application Note: Chemoselective Reduction of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate to (4-Bromo-3-ethyl-1H-pyrazol-5-yl)methanol

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals.

Executive Summary & Reaction Design

The reduction of pyrazole-5-carboxylates to their corresponding primary alcohols is a foundational transformation in medicinal chemistry, particularly in the synthesis of kinase inhibitors and agrochemicals[1]. However, the reduction of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate presents a unique trifunctional challenge:

• The Acidic N-H Proton: The 1H-pyrazole ring possesses an acidic proton (pKa ~14) that will instantly quench one equivalent of a hydride reducing agent, generating hydrogen gas and a metal pyrazolide[2].

• The Ester Carbonyl: Requires two equivalents of hydride for complete reduction to the primary alcohol.

• The C-Br Bond: The 4-bromo substituent is highly susceptible to hydrodehalogenation if overly harsh reducing conditions (e.g., excess

  at reflux) are employed.

Mechanistic Causality & Stoichiometry

To achieve high chemoselectivity and avoid debromination, the stoichiometry of the reducing agent must be precisely calibrated. A minimum of 3.0 equivalents of hydride is required theoretically: one to deprotonate the pyrazole N-H, one to reduce the ester to a tetrahedral hemiacetalate intermediate, and one to cleave the intermediate into the alcohol[3]. In practice, when using Diisobutylaluminum hydride (DIBAL-H), 4.0 equivalents are deployed to drive the reaction to completion while maintaining a low temperature (-78 °C to 0 °C) to freeze the intermediate and protect the C-Br bond[4].

Alternatively, generating Lithium Borohydride (

) in situ from and provides a milder, highly scalable approach that inherently protects halogens while delivering 4 hydrides per molecule[5][6].

Quantitative Reagent Comparison

The selection of the reducing agent dictates the impurity profile and scalability of the reaction. The table below summarizes the empirical data for reducing brominated pyrazole esters.

Reducing Agent	Hydrides per Mol	Equivalents Needed	Operating Temp	Debromination Risk	Scalability / Workup
	4	1.5 - 2.0 eq	0 °C to RT	High (if warmed)	Poor; hazardous quench, aluminum emulsions.
DIBAL-H	1	3.5 - 4.0 eq	-78 °C to 0 °C	Low	Good; requires Rochelle's salt to break emulsions.
/	4	1.5 - 2.0 eq	0 °C to RT	Very Low	Excellent; mild quench, highly scalable.
(Alone)	4	N/A	Reflux	Low	Poor; generally unreactive towards esters without additives.

Visualizing the Chemistry

Fig 1: Mechanistic pathway of pyrazole ester reduction highlighting stoichiometric hydride consumption.

Validated Experimental Protocols

Protocol A: DIBAL-H Reduction (High Purity / Industry Standard)

This protocol utilizes DIBAL-H due to its tunable reactivity and excellent chemoselectivity profile, ensuring the 4-bromo group remains intact[3].

Reagents & Materials:

• Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate: 10.0 g (42.9 mmol, 1.0 eq)

• DIBAL-H (1.0 M in THF): 171.6 mL (171.6 mmol, 4.0 eq)

• Anhydrous THF: 100 mL

• Methanol (for quench): 20 mL

• Saturated aqueous Rochelle's salt (Potassium sodium tartrate): 200 mL

Step-by-Step Methodology:

• Preparation: Charge a flame-dried, nitrogen-purged round-bottom flask with the pyrazole ester and anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add the 1.0 M DIBAL-H solution dropwise via an addition funnel over 45 minutes. Causality Note: The first equivalent will generate

  gas as the pyrazole N-H is deprotonated. Ensure the system is properly vented.

• Reaction: Stir the mixture at -78 °C for 1 hour, then gradually remove the cooling bath and allow the reaction to warm to 0 °C. Stir at 0 °C for an additional 2 hours. Monitor completion via TLC (Hexanes/EtOAc 1:1).

• Self-Validating Quench: Cool the mixture back to -78 °C. Carefully add Methanol dropwise to neutralize unreacted DIBAL-H. Next, add saturated aqueous Rochelle's salt and warm to room temperature. Causality Note: DIBAL-H reductions generate aluminum salts that form intractable emulsions. Rochelle's salt acts as a bidentate ligand, chelating the aluminum ions to form a water-soluble complex, forcing the system to self-separate into two clear layers[4].

• Isolation: Vigorously stir the biphasic mixture for 2 hours until the layers are sharply defined. Extract the aqueous layer with EtOAc (

  mL). Wash the combined organic layers with brine, dry over anhydrous , filter, and concentrate in vacuo to yield (4-bromo-3-ethyl-1H-pyrazol-5-yl)methanol.

Fig 2: Step-by-step experimental workflow for the DIBAL-H mediated reduction and isolation process.

Protocol B: / Reduction (Scalable Alternative)

For multi-kilogram scale-up, DIBAL-H becomes expensive and pyrophoric. Generating

in situ using and provides a highly effective, non-pyrophoric alternative that cleanly reduces esters without touching the halogen[5][6].

Step-by-Step Methodology:

• In Situ Generation: Suspend

  (3.6 g, 85.8 mmol, 2.0 eq) and (3.2 g, 85.8 mmol, 2.0 eq) in a mixture of THF/EtOH (4:1, 100 mL) under nitrogen. Stir at room temperature for 30 minutes to generate .

• Substrate Addition: Cool the suspension to 0 °C. Add Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (10.0 g, 42.9 mmol, 1.0 eq) portion-wise.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. The reaction is driven by the enhanced Lewis acidity of the lithium cation, which coordinates the ester carbonyl, making it susceptible to borohydride attack[6].

• Quench & Isolation: Cool to 0 °C and carefully quench with saturated aqueous

  to break the borate complexes (Caution: evolution). Extract with EtOAc, wash with water and brine, dry over , and concentrate to afford the product.

References

• Strategic Use of Benzylic Alcohols Reveals Cryptic Hydrogen-Bonding Interactions: Discovery of HBC-12551 as a Potent Noncovalent Bruton's Tyrosine Kinase Inhibitor ACS Publications (Journal of Medicinal Chemistry) URL:[Link][1]

• Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships RSC Publishing (RSC Advances) URL:[Link][2]

• DIBAL-H Reduction - Mechanism and General Procedure Organic Synthesis URL:[Link][4]

• DIBAL-H: Ester to Aldehyde (-78 C) | Stopping Point + Traps OrgoSolver URL:[Link][3]

• Why some esters can be reduced by sodium borohydride? ResearchGate URL:[Link][5]

• NaBH4 reduction of ester (In Situ LiBH4 Generation) Reddit (r/Chempros) URL:[Link][6]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00972F [pubs.rsc.org]
• 3. orgosolver.com [orgosolver.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

Welcome to the technical support guide for the synthesis and optimization of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate. This document is designed for researchers, chemists, and drug development professionals who are actively working with this important heterocyclic building block. We will delve into the common challenges encountered during its synthesis, providing expert insights, troubleshooting solutions, and a robust experimental protocol to enhance yield and purity.

The synthesis of this substituted pyrazole is typically a two-step process: a Knorr-type cyclocondensation to form the pyrazole core, followed by a regioselective electrophilic bromination at the C4 position. While seemingly straightforward, optimizing the yield and minimizing impurities requires careful control over reaction parameters. This guide provides the causal explanations behind our recommended procedures to empower you to make informed decisions in your own laboratory settings.

Synthetic Workflow Overview

The logical flow of the synthesis proceeds from readily available starting materials to the final, purified product. The key transformations are the formation of the heterocyclic ring and its subsequent halogenation.

Caption: General workflow for the two-step synthesis of the target compound.

Frequently Asked Questions (FAQs)

Q1: What are the critical starting materials for this synthesis? The most common and efficient route is the Knorr pyrazole synthesis, which involves the cyclocondensation of a 1,3-dicarbonyl compound with hydrazine.[1][2] For your target molecule, the key starting materials are Methyl 2,4-dioxohexanoate and Hydrazine . The purity of these reagents is paramount, as impurities can lead to significant side reactions and complicate purification.[3]

Q2: Why is the C4 position preferentially brominated? The pyrazole ring is an electron-rich aromatic system, making it susceptible to electrophilic substitution.[4][5] The C4 position is the most electron-rich carbon due to the electronic effects of the two nitrogen atoms, which reduce electron density at C3 and C5.[4][6] Therefore, electrophilic attack, such as bromination, occurs readily at the C4 position.

Q3: What is the expected yield for this synthesis? With optimized conditions and high-purity starting materials, the overall yield for the two-step synthesis can range from good to excellent. The initial cyclocondensation step often proceeds in high yield (>85%). The bromination step can also be very efficient, though yields can be lower depending on the control of side reactions. A realistic overall yield to target is in the range of 65-80%.

Q4: Can I use a substituted hydrazine in the first step? Yes, using a substituted hydrazine (e.g., methylhydrazine, phenylhydrazine) is a common strategy to install a substituent at the N1 position of the pyrazole ring.[7] However, be aware that using unsymmetrical substituted hydrazines can sometimes lead to the formation of regioisomers, which may require careful optimization of reaction conditions (like pH control or solvent choice) to control.[8]

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Issue 1: Low or No Yield in Step 1 (Cyclocondensation)

• Question: My reaction to form the pyrazole ring shows a low conversion rate, with a lot of starting material left even after extended reaction times. What could be the cause?

• Answer & Solution:

  • Purity of Starting Materials: The β-ketoester (Methyl 2,4-dioxohexanoate) is susceptible to hydrolysis. Ensure it is pure and stored under anhydrous conditions.[8] Similarly, hydrazine hydrate can degrade over time; using a freshly opened bottle is recommended.[8]

  • Stoichiometry: While a 1:1 molar ratio is theoretically required, it is common practice to use a slight excess (1.1-1.2 equivalents) of hydrazine to drive the reaction to completion.[8]

  • Catalyst: The reaction is typically catalyzed by a weak acid, such as glacial acetic acid. Ensure a catalytic amount (e.g., 3-5 drops) has been added to the reaction mixture. The acid facilitates the formation of the hydrazone intermediate and subsequent cyclization.

  • Temperature and Time: The reaction usually requires heating to reflux in a solvent like ethanol.[2] Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction stalls, ensure the temperature is adequate and allow for sufficient reaction time (typically 1-4 hours).

Issue 2: Formation of Multiple Products in Step 2 (Bromination)

• Question: After bromination, my crude NMR or LC-MS shows multiple bromine-containing products, leading to a low yield of the desired mono-brominated compound. How can I improve selectivity?

• Answer & Solution: The primary side products in this step are often over-brominated species (e.g., dibrominated pyrazole) or degradation products.

  • Control of Stoichiometry: This is the most critical factor. Use a precise stoichiometry of your brominating agent (e.g., N-Bromosuccinimide or Bromine), typically 1.0 to 1.05 equivalents. Adding the brominating agent in portions or via a syringe pump over time can prevent localized high concentrations that lead to over-bromination.

  • Temperature Control: Electrophilic bromination can be highly exothermic. Running the reaction at a lower temperature (e.g., 0 °C to room temperature) provides better control and minimizes side reactions.[9]

  • Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often a milder and more selective brominating agent than elemental bromine (Br₂) for electron-rich heterocycles, reducing the risk of over-bromination.

  • Reaction Monitoring: Use TLC or LC-MS to monitor the consumption of the starting material (Methyl 3-ethyl-1H-pyrazole-5-carboxylate). Stop the reaction as soon as the starting material is consumed to prevent the formation of further byproducts.

Issue 3: Difficulty in Purifying the Final Product

• Question: My final product is an oil or a sticky solid that is difficult to crystallize, and column chromatography is resulting in product loss. What are my options?

• Answer & Solution:

  • Aqueous Workup: First, ensure a thorough aqueous workup was performed to remove any acidic residues or inorganic salts. Washing the organic layer with a sodium bicarbonate or sodium thiosulfate solution (if Br₂ was used) followed by brine is essential.

  • Recrystallization: This is the preferred method for purification. Try a mixed solvent system. A common and effective choice for pyrazole esters is a mixture of ethanol and water, or ethyl acetate and hexanes.[10] Dissolve the crude product in a minimum amount of the more soluble hot solvent (e.g., ethanol or ethyl acetate), then slowly add the less soluble solvent (e.g., water or hexanes) until turbidity persists. Allow it to cool slowly to promote crystal growth.

  • Column Chromatography: Pyrazoles can sometimes interact strongly with silica gel, leading to streaking and poor recovery. To mitigate this, you can deactivate the silica gel by preparing the slurry with your eluent system containing a small amount (0.5-1%) of triethylamine or ammonia in methanol.[10] This neutralizes the acidic sites on the silica surface.

  • Extraction: If the impurities are significantly different in polarity, a liquid-liquid extraction or an acid-base wash might be effective in removing them before attempting final purification.[10]

Key Synthesis Parameters

Parameter	Step 1: Cyclocondensation	Step 2: Bromination
Key Reagents	Methyl 2,4-dioxohexanoate, Hydrazine Hydrate	Methyl 3-ethyl-1H-pyrazole-5-carboxylate, NBS
Molar Ratio	Ketoester : Hydrazine (1 : 1.1)	Pyrazole : NBS (1 : 1.05)
Solvent	Ethanol	N,N-Dimethylformamide (DMF) or Chloroform
Temperature	Reflux (~78 °C)	0 °C to Room Temperature
Typical Time	1 - 4 hours	2 - 6 hours
Catalyst	Glacial Acetic Acid (catalytic)	None required

Detailed Experimental Protocol

Step 1: Synthesis of Methyl 3-ethyl-1H-pyrazole-5-carboxylate

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add Methyl 2,4-dioxohexanoate (1.0 eq).

• Dissolve the starting material in absolute ethanol (approx. 5-10 mL per gram of ketoester).

• Add hydrazine hydrate (1.1 eq) to the solution, followed by 3-5 drops of glacial acetic acid.

• Heat the reaction mixture to reflux and stir vigorously. Monitor the reaction progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent).

• Once the starting material is consumed (typically 1-3 hours), cool the reaction mixture to room temperature.

• Reduce the solvent volume under reduced pressure.

• Add cold water to the residue to precipitate the product. If an oil forms, attempt to scratch the flask to induce crystallization or extract with ethyl acetate.

• Collect the solid product by filtration, wash with a small amount of cold water, and dry under vacuum. The product is typically of sufficient purity for the next step.

Step 2: Synthesis of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

• In a separate flask, dissolve the Methyl 3-ethyl-1H-pyrazole-5-carboxylate (1.0 eq) from Step 1 in a suitable solvent such as DMF or chloroform.

• Cool the flask in an ice bath to 0 °C.

• Add N-Bromosuccinimide (NBS) (1.05 eq) to the cooled solution in small portions over 15-20 minutes, ensuring the internal temperature does not rise significantly.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and continue stirring.

• Monitor the reaction by TLC until the starting pyrazole is no longer visible.

• Once complete, quench the reaction by pouring it into cold water.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization from an ethanol/water or ethyl acetate/hexanes mixture.

References

• BenchChem. (n.d.). Troubleshooting low yields in pyrazole synthesis from β-ketonitriles.
• ResearchGate. (n.d.). Bromination of pyrazole-3(5)-carboxylic acid.
• BenchChem. (n.d.). Troubleshooting low conversion rates in pyrazole synthesis.
• ACS Publications. (2023). Evaluation and Removal of Production Process Constraints in the Synthesis of 3,5-Dibromopyrazole.
• Google Patents. (n.d.). WO2006102025A1 - Conversion of 2-pyrazolines to pyrazoles using bromine.
• Smolecule. (2023). Buy 4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid | 84547-86-4.
• ResearchGate. (2025). Electrosynthesis of 4-Bromosubstituted Pyrazole and Its Derivatives.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole.
• Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.
• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis.
• ResearchGate. (n.d.). General procedure for the synthesis of pyrazole systems in the presence of TBAB at room temperature.
• ChemicalBook. (n.d.). ETHYL 3-(4-BROMOPHENYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXYLATE synthesis.
• ResearchGate. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?.
• MDPI. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates.

Sources

• 1. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 5. youtube.com [youtube.com]
• 6. Buy 4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid | 84547-86-4 [smolecule.com]
• 7. ETHYL 3-(4-BROMOPHENYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXYLATE synthesis - chemicalbook [chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Purification of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the specific chromatographic challenges associated with isolating Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate .

This molecule presents a unique set of purification hurdles. The 1H-pyrazole ring contains a free secondary amine (NH) that acts as a strong hydrogen bond donor and acceptor, which strongly interacts with the acidic silanol groups of standard silica gel, often leading to severe peak tailing or irreversible adsorption (1)[1]. Furthermore, the molecule is amphiphilic: the bromine atom and ethyl group increase lipophilicity, while the methyl carboxylate ester adds a localized polar dipole.

The following self-validating protocols and troubleshooting matrices are engineered to establish a reliable, high-yield purification workflow.

Standard Operating Procedure: Column Chromatography Workflow

To ensure scientific integrity, this protocol utilizes a self-validating checkpoint system. Do not proceed to the next step if the validation criteria are not met.

Step 1: TLC Optimization & Validation

• Action: Dissolve a small aliquot of the crude mixture in dichloromethane (DCM). Spot on a standard silica gel TLC plate and develop using a gradient of Hexane/Ethyl Acetate (e.g., 90:10 to 70:30).

• Causality: Determining the exact

  value prevents column overloading and peak fronting. You must target an of 0.25 - 0.35 for the target compound (2)[2].

• Validation Checkpoint: If the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  between the product and the nearest impurity is < 0.2, adjust the solvent ratio before packing the column ()[3].

Step 2: Stationary Phase Preparation

• Action: Use 230-400 mesh silica gel. If your TLC showed streaking, pre-treat the silica slurry with 1% Triethylamine (TEA) mixed into your initial mobile phase.

• Causality: TEA acts as a volatile basic modifier that competitively binds to and caps the active acidic silanol sites on the silica gel, preventing the pyrazole NH from hydrogen-bonding and tailing during elution ().

Step 3: Dry Loading the Sample

• Action: Dissolve the crude mixture in DCM. Add silica gel at a 1:2 (crude-to-silica) weight ratio. Evaporate under reduced pressure until it becomes a dry, free-flowing powder. Apply this evenly to the top of the packed column.

• Causality: Because the brominated pyrazole may have poor solubility in the non-polar starting eluent (e.g., 95% Hexane), liquid loading can cause precipitation at the column head. Dry loading eliminates injection band broadening and ensures a uniform elution profile (3)[3].

Step 4: Gradient Elution & Fraction Collection

• Action: Elute using a step gradient, starting from 95:5 Hexane:EtOAc and gradually increasing polarity to 70:30. Monitor fractions via UV detection at 254 nm.

Standard experimental workflow for the purification of pyrazole derivatives via column chromatography.

Quantitative Data & Chromatographic Parameters

The following table summarizes the optimized parameters required for successful separation.

Parameter	Recommended Value / Setting	Scientific Rationale
Stationary Phase	Silica gel (230-400 mesh)	Optimal surface area for flash chromatography resolution.
Mobile Phase	Hexane : Ethyl Acetate (Gradient)	Balances the lipophilicity of the Br atom and the polarity of the ester.
Target Value	0.25 - 0.35	Ensures sufficient column retention time for distinct band separation.
Crude to Silica Ratio	1:30 to 1:50 (w/w)	Prevents column overloading, which leads to peak fronting.
Dry Loading Ratio	1:2 (Crude:Silica, w/w)	Minimizes the injection band volume at the column head.
Basic Modifier	0.5% - 1.0% Triethylamine (TEA)	Deactivates acidic silanol groups to prevent pyrazole NH tailing.

Troubleshooting Guide & Diagnostics

Logical troubleshooting decision tree for resolving chromatographic separation issues.

Q: My product is co-eluting with the unbrominated starting material. How can I resolve this? A: Regioisomers and closely related derivatives (like unbrominated vs. brominated pyrazoles) often have nearly identical polarities on normal-phase silica (3)[3]. Diagnostic: Check the TLC. If the spots merge, standard silica is insufficient. Solution: Optimize the gradient by using a much shallower elution profile (e.g., increasing EtOAc by 2% increments) (3)[3]. If normal phase fails, switch to reversed-phase HPLC (C18 column) using an Acetonitrile/Water gradient, where the lipophilic bromine atom will significantly increase retention time compared to the unbrominated precursor (1)[1].

Q: I am experiencing severe peak tailing and low recovery of the pyrazole. What is happening? A: The free NH of the pyrazole ring is hydrogen-bonding with the active, acidic silanol groups on the silica gel (1)[1]. Solution: Add a volatile basic modifier to your mobile phase. Incorporating 0.5% - 1.0% Triethylamine (TEA) will competitively bind to and deactivate the acidic sites on the column, resulting in sharper peaks and higher recovery (). Alternatively, use neutral alumina instead of silica gel (2)[2].

Q: The column backpressure is unusually high, and the flow rate has dropped. How do I fix this? A: High backpressure is typically caused by a blocked frit, a contaminated guard column, or sample precipitation at the column head (). Solution: If using an automated flash system, backflush the high-pressure valve or replace the inlet frit. To prevent this, strictly adhere to the dry-loading method described in the SOP to prevent the sample from crashing out of solution upon contact with the non-polar mobile phase ()[3].

Q: After concentrating the pure fractions, my product is a colored oil instead of a solid. How can I induce crystallization? A: Pyrazole carboxylates can sometimes trap trace residual solvents or colored impurities that depress the melting point, preventing crystallization (2)[2]. Solution: Subject the oil to high-vacuum evaporation for at least 12 hours to remove trace solvents. If it remains an oil, exploit the basicity of the pyrazole by forming an acid addition salt (e.g., with HCl), isolating the solid salt via crystallization, and then neutralizing it to recover the highly pure free base (4)[4].

Frequently Asked Questions (FAQs)

FAQ 1: Can I use UV detection for Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate? Yes. The conjugated

-system of the pyrazole ring makes it highly active under short-wave UV light (254 nm). Ensure your solvents (like Ethyl Acetate and Hexane) are UV-transparent at this wavelength.

FAQ 2: Is it safe to use methanol in the mobile phase for this compound? While methanol is a strong eluent, it can sometimes cause transesterification of the methyl ester if the silica is slightly acidic and the residence time on the column is long. It is safer to stick to Hexane/Ethyl Acetate or Dichloromethane/Methanol (strictly <5% MeOH) if absolutely necessary.

References

• Benchchem.
• Benchchem. "Technical Support Center: Purification of 1-ethyl-4-iodo-5-methyl-1H-pyrazole."
• ResearchGate. "How can I purify a pyrazole compound with a N-C-N bond without using a silica column?"
• Phenomenex. "Troubleshooting Guide."
• Google Patents. "WO2011076194A1 - Method for purifying pyrazoles."

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]

Technical Support Center: Recrystallization of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific physicochemical challenges associated with purifying highly substituted halogenated pyrazoles.

Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate presents a unique crystallization profile. The molecule possesses a strong hydrogen-bond donor/acceptor pair (the 1H-pyrazole NH and the C5-methyl ester) alongside highly lipophilic and sterically demanding groups (the C4-bromo and C3-ethyl substituents). Successful recrystallization requires balancing these opposing solubility drivers to achieve high-purity crystalline lattices.

Solvent Selection Matrix

The choice of solvent system is dictated by the specific impurity profile generated during your synthesis (e.g., bromination or esterification byproducts). Based on established protocols for halogenated pyrazole carboxylates[1, 2], the following solvent systems are recommended:

Solvent System	Polarity Profile	Yield Expectation	Best Used For (Target Impurities)
Ethyl Acetate / Hexanes	Moderate / Non-polar	75% – 85%	Removing polar impurities (unreacted acids, regioisomers). The gold standard for halogenated pyrazoles [3].
Aqueous Ethanol	Highly Polar	60% – 80%	Removing highly lipophilic impurities (e.g., alkyl halides). Disrupts pyrazole H-bonded dimers.
Isopropanol (IPA)	Moderate Polar	70% – 80%	Final polishing step for ultra-high purity (>99.5%) pyrazole-carboxylic derivatives [4].
Toluene	Non-polar (Aromatic)	50% – 65%	Growing single crystals for X-ray diffraction (XRD). Promotes slow, highly ordered crystal packing.

Recrystallization Strategy Workflow

To prevent product loss and avoid the dreaded "oiling out" phenomenon, you must select your solvent system based on the crude mixture's characteristics. Follow the decision tree below:

Workflow for selecting the optimal recrystallization pathway for pyrazole-5-carboxylates.

Step-by-Step Protocol: Two-Solvent (EtOAc/Hexane) Recrystallization

This method leverages the high solubility of the pyrazole in ethyl acetate (driven by ester-solvent interactions) and its insolubility in hexanes (driven by the lipophilic bromo/ethyl groups) [2, 3].

Materials Required:

• Crude Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

• Ethyl Acetate (EtOAc), ACS Grade

• Hexanes, ACS Grade

• Erlenmeyer flasks, magnetic heated stirrer, filter flask, Büchner funnel.

Procedure:

• Initial Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal volume of EtOAc (approx. 2-3 mL per gram of crude).

• Heating: Heat the suspension gently to a mild reflux (approx. 70°C) while stirring until the solid is completely dissolved. Mechanistic note: Heating disrupts the intermolecular N-H···O=C hydrogen bonds between pyrazole dimers, allowing solvation.

• Anti-Solvent Addition: Remove the flask from the heat source momentarily. Begin adding hot hexanes dropwise. Continue adding until the solution becomes faintly turbid (cloudy). This indicates the saturation point has been reached.

• Clarification: Add EtOAc dropwise (usually 1-3 drops) just until the turbidity clears. You now have a perfectly saturated solution at the boiling point.

• Nucleation & Cooling: Remove the flask from the heat. Cover the mouth with a watch glass to prevent rapid solvent evaporation. Allow the flask to cool slowly to room temperature undisturbed. Do not agitate; rapid cooling or shaking traps impurities in the crystal lattice.

• Maturation: Once the flask reaches room temperature and crystal growth is visible, transfer the flask to an ice-water bath (0-4°C) for 30 minutes to maximize yield.

• Isolation: Collect the white crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a small volume of ice-cold hexanes to remove residual mother liquor.

• Drying: Dry the crystals under high vacuum at 40°C for 4 hours to remove residual solvent trapped in the lattice.

Troubleshooting FAQs

Q1: My product is "oiling out" (forming a viscous liquid at the bottom of the flask) instead of crystallizing. How do I fix this? A: Oiling out occurs when the compound's melting point is lower than the temperature at which it saturates the solvent, or when the solvent mixture is too non-polar too quickly.

• The Fix: Reheat the mixture until the oil dissolves completely. Add a small amount of the "good" solvent (EtOAc) to increase solubility, then allow the solution to cool much more slowly. If available, add a seed crystal of pure Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate just as the solution reaches room temperature to bypass the liquid-liquid phase separation and force solid nucleation.

Q2: TLC shows a closely eluting regioisomer impurity (e.g., a 5-bromo-3-ethyl regioisomer). Will recrystallization remove it? A: Regioisomers of pyrazoles often have nearly identical spatial footprints and solubility profiles, leading to co-crystallization within the same lattice. While multiple recrystallizations might enrich the desired product, it is highly inefficient. You should perform silica gel column chromatography (using an EtOAc/Hexane gradient) prior to recrystallization to separate the regioisomers [1]. Recrystallization should be reserved as the final polishing step.

Q3: My crude product is a dark yellow/brown color, but the pure compound should be white. What is the best approach? A: The coloration is likely due to trace oxidative degradation products or residual bromine from the halogenation step [4]. Dissolve the crude product in hot EtOAc and add 5-10% (by weight) activated charcoal. Boil for 5 minutes, then perform a hot filtration through a pad of Celite to remove the charcoal. The filtrate should be clear or pale yellow. Proceed with the hexane addition as described in the protocol above.

Q4: Does the 1H-pyrazole tautomerism affect my crystallization? A: Yes. In solution, the proton rapidly exchanges between the two nitrogen atoms of the pyrazole ring. In the solid state, however, the molecule "locks" into a specific tautomeric form, often forming extended hydrogen-bonded chains or dimers. Solvents that can hydrogen bond (like Ethanol) stabilize the monomers in solution, which can sometimes slow down crystallization but results in highly pure, thermodynamically stable crystals [2].

References

• ACS Publications. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions | The Journal of Organic Chemistry. Retrieved from:[Link]

• Arkat USA. Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Retrieved from:[Link]

• QuickCompany. Synthesis Of 3 Bromo 1 (3 Chloro 2 Pyridinyl) 1 H Pyrazole 5 Carboxylic Acid. Retrieved from:[Link]

Technical Support Center: Troubleshooting Suzuki-Miyaura Coupling of Bromopyrazoles

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter stalled reactions, rapid catalyst degradation, and massive protodeboronation when attempting to cross-couple bromopyrazoles.

The root of these issues lies in the unique stereoelectronic properties of the pyrazole core. Unprotected pyrazoles possess an acidic N–H proton (pKa ~14) that readily deprotonates under the basic conditions required for the Suzuki-Miyaura reaction. The resulting pyrazolide anion is highly electron-rich, thermodynamically disfavoring the oxidative addition of the C–Br bond. Furthermore, the nitrogen lone pairs act as strong σ-donors, coordinating to empty orbitals on the palladium center to form unreactive, off-cycle Pd(II) complexes that ultimately aggregate into inactive palladium black[1].

To overcome these barriers, we must move away from traditional catalysts and adopt rationally designed precatalysts that ensure rapid oxidative addition and outcompete catalyst poisoning.

Diagnostic Workflow for Bromopyrazole Reactivity

Diagnostic workflow for troubleshooting low reactivity in bromopyrazole Suzuki couplings.

Troubleshooting FAQs

Q1: My unprotected NH-bromopyrazole yields no product, and the reaction turns black within an hour. What is happening? Causality: The rapid formation of a black precipitate indicates catalyst degradation into inactive palladium nanoparticles (Pd black). According to 1, the basic conditions deprotonate the pyrazole, and the resulting pyrazolide coordinates strongly to the Pd center, displacing your phosphine ligands and halting the catalytic cycle[1]. Solution: You must use a catalyst system that undergoes oxidative addition faster than the pyrazole can poison it. Switch to Buchwald precatalysts, specifically XPhos Pd G2 or G3. These precatalysts rapidly generate a highly active, mono-ligated Pd(0) species. Pair this with a mild base like K

PO in a biphasic Dioxane/H O system to limit the concentration of the deprotonated pyrazole species[1].

Q2: I am seeing massive protodeboronation of my boronic acid partner. How do I balance this with the low reactivity of the bromopyrazole? Causality: Protodeboronation is a base-catalyzed, temperature-dependent degradation pathway. Because bromopyrazoles react sluggishly, the boronic acid is forced to sit in a hot, basic solution for extended periods, leading to hydrolytic cleavage of the C–B bond[1]. Solution: The key is to accelerate the transmetalation step so the reaction finishes before degradation occurs. Utilize a highly active catalyst like SPhos Pd G2, which allows the coupling of certain heterocycles to proceed at 60 °C instead of the traditional 100 °C[1]. If protodeboronation persists, consider using MIDA boronates or slowly adding the boronic acid via a syringe pump.

Q3: I am trying to couple a 4-bromopyrazole, but it reacts much slower than my 3-bromopyrazole analogs. Why? Causality: While one might assume 3-bromopyrazoles are more sterically hindered, 4-bromopyrazoles actually suffer from severe product inhibition. The coupled 4-arylpyrazole product coordinates strongly to the palladium center, preventing further catalytic turnover[1]. Solution: Increase the catalyst loading slightly (e.g., from 1-2 mol% to 2.5-3.5 mol%) and add an extra equivalent of the phosphine ligand relative to palladium to outcompete the product for coordination to the metal center[1].

Quantitative Data: Catalyst & Condition Comparison

The following table summarizes the dramatic impact of ligand tuning and base selection on the coupling of deactivated bromopyrazoles, synthesizing data from literature and optimization studies[1][2].

Substrate	Boronic Acid Partner	Catalyst System	Base / Solvent	Temp / Time	Yield (%)
4-Bromopyrazole	Phenylboronic acid	Pd(OAc) / PPh (2 mol%)	K PO / Dioxane-H O	100 °C / 24h	14%
4-Bromopyrazole	Phenylboronic acid	XPhos Pd G2 (2.5-3.5 mol%)	K PO / Dioxane-H O	100 °C / 24h	86%
3-Bromopyrazole	Phenylboronic acid	XPhos Pd G2 (2.5-3.5 mol%)	K PO / Dioxane-H O	100 °C / 24h	81%
4-Bromo-1-methylpyrazole	4-Tolylboronic acid	SPhos Pd G2 (1.5 mol%)	K PO / Dioxane-H O	60 °C / 8h	95%

Validated Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling of Unprotected Bromopyrazoles

This protocol utilizes a self-validating system to ensure catalyst activation and monitor off-cycle degradation.

Step 1: Catalyst & Reagent Loading

• Charge a Schlenk flask with unprotected bromopyrazole (1.0 equiv), arylboronic acid (2.0 equiv), XPhos Pd G2 (2.5–3.5 mol%), and K

  PO (2.0 equiv)[1].

• Causality Note: 2.0 equivalents of boronic acid are used to compensate for potential protodeboronation, while K

  PO provides mild basicity to avoid complete deprotonation of the pyrazole[1].

Step 2: Degassing & Solvent Addition

• Evacuate and backfill the flask with argon three times.

• Add degassed 1,4-Dioxane and H

  O (4:1 ratio)[1].

• Validation Checkpoint: Observe the solution color. A transition from yellow to a homogeneous red/orange indicates successful generation of the active monoligated Pd(0) species. Immediate blackening indicates oxygen ingress or premature catalyst death[2].

Step 3: Heating & Reaction Monitoring

• Heat the mixture to 100 °C for 15–24 hours[1].

• Validation Checkpoint: Perform TLC or LC-MS analysis at 2 hours. Check for the appearance of the des-borylated arene (protodeboronation). If des-borylation heavily outpaces product formation, lower the temperature to 60 °C and switch to SPhos Pd G2[1].

Step 4: Workup & Purification

• Cool to room temperature, dilute with EtOAc, and wash with water. To remove residual palladium, treat the organic layer with a metal scavenger (e.g., SiliaMetS Thiol) for 2 hours before filtration and chromatography.

Protocol B: One-Pot Miyaura Borylation / Suzuki Coupling

For highly deactivated systems where the pyrazole must act as the boron partner (e.g.,3)[3].

Step 1: Miyaura Borylation

• React the bromopyrazole with B

  pin using Pd(XPhos) G2 (0.3 mol%) and KOAc in 1-PrOH or THF[3].

• Validation Checkpoint: Monitor by LC-MS for complete conversion to the boronic ester. Do NOT perform an aqueous workup, as this can hydrolyze the sensitive intermediate[3].

Step 2: In-Situ Suzuki Coupling

• Lower the temperature to 55 °C. Add the aryl halide coupling partner (0.9 equiv) and aqueous LiOH (1 M, 1.7 equiv) directly to the borylation mixture[3].

• Causality Note: LiOH acts as a dual-purpose base here, facilitating the Suzuki coupling while simultaneously quenching residual borate species to prevent secondary borylation side reactions[3].

Step 3: Saponification & Isolation

• Validation Checkpoint: The use of 1-PrOH as a buffering solvent prevents foaming during workup and aids in purging residual palladium during crystallization, yielding highly pure product[3].

References

• Source: Journal of the American Chemical Society (via nih.gov)
• Title: One-Pot Miyaura Borylation/Suzuki Coupling in Drug Synthesis Source: Medium URL
• Title: Technical Support Center: Optimization of Palladium Catalysts for Suzuki Coupling of Pyrazoles Source: Benchchem URL

Sources

• 1. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. medium.com [medium.com]

Technical Support Center: Purification of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

Welcome to the technical support and troubleshooting center for the isolation and purification of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate . This highly functionalized pyrazole is a critical building block in drug discovery and agrochemical development. Because it is typically synthesized via the electrophilic bromination of methyl 3-ethyl-1H-pyrazole-5-carboxylate (using reagents like N-bromosuccinimide or elemental bromine), the crude reaction mixture often presents a complex matrix of inorganic salts, unreacted precursors, and trace regioisomers.

This guide provides field-proven, self-validating methodologies to achieve >99% purity, focusing on the mechanistic causality behind each purification step.

Purification Workflow Architecture

The following diagram illustrates the logical progression of the purification strategy. We exploit the distinct physicochemical properties of the impurities at each stage: aqueous solubility for salts, electronic dipole differences for chromatography, and crystalline lattice thermodynamics for the final polish.

Workflow for the isolation and purification of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate.

Troubleshooting Guides & FAQs

Q1: My crude product contains a massive amount of succinimide from the NBS bromination step. How do I remove it efficiently before chromatography? A1: Succinimide is highly soluble in water, whereas your target pyrazole ester is highly soluble in organic solvents like ethyl acetate (EtOAc). However, pyrazoles possess a weakly basic nitrogen that can protonate in acidic conditions, causing the target compound to partition into the aqueous layer[1]. Causality & Fix: Maintain the aqueous wash at a mildly basic pH (using saturated

) to ensure the pyrazole remains in its neutral, free-base form in the organic phase. Avoid strong bases (like ), as they will hydrolyze the methyl ester at the 5-position into a carboxylic acid, destroying your product.

Q2: I am observing co-elution of the des-bromo starting material (Methyl 3-ethyl-1H-pyrazole-5-carboxylate) with the brominated product during flash column chromatography. How can I resolve this? A2: The addition of a bromine atom at the 4-position pulls electron density away from the pyrazole ring via inductive effects. This reduces the overall dipole moment and hydrogen-bonding capability of the molecule compared to the des-bromo precursor. Consequently, the brominated target is less polar and will elute faster on normal-phase silica gel[2]. Causality & Fix: If co-elution occurs, your solvent system is too polar, causing both compounds to travel near the solvent front. Switch to a shallower step-gradient (e.g., starting at 5% EtOAc in Hexanes and slowly ramping to 15%).

Q3: During recrystallization, my product "oils out" (forms a syrup) instead of forming crystals. What causes this and how do I fix it? A3: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of the solute is lower than the temperature at which it saturates the solvent, or when residual impurities depress the melting point significantly[3]. Causality & Fix: Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate has a relatively low melting point. To promote nucleation over phase separation:

• Ensure the crude purity is >85% via chromatography before attempting crystallization.

• Use a binary solvent system (MTBE/Hexanes). Dissolve the oil in a minimal amount of the "good" solvent (MTBE) at a lower temperature (e.g., 40 °C), then add the anti-solvent (Hexanes) dropwise.

• Cool the system extremely slowly to allow the crystalline lattice to thermodynamically assemble.

Self-Validating Experimental Protocols

Protocol A: Mild Acid-Base Extraction (Salt Removal)

Objective: Quantitatively remove inorganic salts and succinimide while preserving the methyl ester.

• Dilution: Dissolve the crude reaction mixture in EtOAc (10 mL per gram of crude).

• Neutralization: Add an equal volume of saturated aqueous

  .

• Validation Check: Test the pH of the aqueous layer using pH paper. It must be between 7.5 and 8.5. If it is acidic, add more

  to prevent pyrazole protonation[1].

• Separation: Vigorously shake the separatory funnel and allow the layers to separate. Drain the lower aqueous layer.

• Back-Extraction: Extract the aqueous layer once more with half the volume of EtOAc to ensure no target compound is lost.

• Drying: Combine the organic layers, wash with brine, dry over anhydrous

  , filter, and concentrate under reduced pressure.

Protocol B: Gradient Flash Column Chromatography

Objective: Separate the target compound from the more polar des-bromo precursor.

• Dry Loading: Dissolve the concentrated organic residue in a minimal amount of dichloromethane (DCM). Add silica gel (approx. 2x the mass of the crude) and evaporate the DCM to a free-flowing powder. Self-validation: The powder must not clump; clumping indicates residual solvent which will cause band broadening[2].

• Column Packing: Pack a silica gel column using 5% EtOAc in Hexanes.

• Elution: Load the dry powder onto the column. Elute using a step gradient: 2 column volumes (CV) of 5% EtOAc, 3 CV of 10% EtOAc, and 3 CV of 15% EtOAc.

• Fraction Analysis: Monitor fractions via TLC (UV active at 254 nm). The target compound will elute first (Rf ~0.45 in 20% EtOAc/Hexanes), followed by the des-bromo precursor (Rf ~0.25).

• Concentration: Pool the pure fractions and concentrate to yield a semi-solid.

Protocol C: Binary Solvent Recrystallization (Final Polish)

Objective: Achieve >99% purity by leveraging crystal lattice thermodynamics.

• Dissolution: In a round-bottom flask, dissolve the semi-solid from Protocol B in a minimal volume of Methyl tert-butyl ether (MTBE) at 45 °C.

• Anti-Solvent Addition: Slowly add Hexanes dropwise while swirling until the solution becomes faintly turbid (cloudy).

• Clarification: Add 1-2 drops of MTBE just until the turbidity clears. This establishes the exact saturation point[3].

• Nucleation: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 2 hours. Do not agitate, as this promotes oiling out.

• Harvesting: Once crystals have formed, place the flask in an ice bath (0-5 °C) for 30 minutes to maximize yield. Filter via a Büchner funnel, wash with ice-cold Hexanes, and dry under high vacuum.

Quantitative Data: Chromatographic & Crystallization Parameters

The following table summarizes the expected physicochemical behaviors of the mixture components to help you track mass balance and validate your separation.

Parameter	Target (4-Bromo Pyrazole)	Des-bromo Precursor	Succinimide / Salts
Rf Value (20% EtOAc/Hexanes)	0.45	0.25	0.00 (Baseline)
Aqueous Partitioning (pH 8)	Organic Phase	Organic Phase	Aqueous Phase
Crystallization Solvent	MTBE / Hexanes	N/A (Remains in mother liquor)	Water
Expected Recovery	85 - 90%	N/A	N/A

References

• Title: WO2011076194A1 - Method for purifying pyrazoles Source: Google Patents URL

• Title: Purification of Organic Compounds by Flash Column Chromatography Source: Organic Syntheses (orgsyn.org) URL:[Link]

• Title: Recrystallization Guide: Process, Procedure, Solvents Source: Mettler Toledo URL:[Link]

Sources

• 1. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 2. orgsyn.org [orgsyn.org]
• 3. mt.com [mt.com]

Technical Support Center: Synthesis of 3-Ethyl-Substituted Pyrazoles

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 3-ethyl-substituted pyrazoles. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in overcoming common challenges, particularly those related to steric hindrance, during your experimental work. As Senior Application Scientists, we have compiled this information based on established literature and practical laboratory experience to ensure you have the most reliable and effective guidance.

Introduction: The Challenge of Steric Hindrance

The pyrazole scaffold is a critical pharmacophore in medicinal chemistry, appearing in numerous FDA-approved drugs.[1] Its synthesis, while often straightforward, can present significant challenges when substituents are introduced, particularly at the 3-position. An ethyl group at this position can exert considerable steric hindrance, influencing reaction rates, yields, and even the regioselectivity of the cyclization.[2][3] This guide will address these specific issues and provide actionable solutions.

Understanding the Core Reaction: Knorr Pyrazole Synthesis

The most fundamental method for pyrazole synthesis is the Knorr reaction, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[1][4] The mechanism typically proceeds through the formation of a hydrazone intermediate, followed by intramolecular cyclization and dehydration to form the aromatic pyrazole ring.[5] Steric hindrance from a 3-ethyl group primarily impacts the initial nucleophilic attack of the hydrazine and the subsequent cyclization step.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 3-ethyl-substituted pyrazoles in a question-and-answer format.

Issue 1: Low or No Product Yield

Q: My reaction is resulting in a low yield or failing to produce the desired 3-ethyl-substituted pyrazole. What are the likely causes and how can I improve the outcome?

A: Low yields in this synthesis are often multifactorial, stemming from issues with starting materials, reaction conditions, or inherent steric challenges. Here’s a systematic approach to troubleshooting:

1. Purity of Starting Materials: The purity of your 1,3-dicarbonyl compound (e.g., a pentane-2,4-dione derivative with an ethyl group) and your hydrazine reagent is paramount.[2] Impurities can lead to unwanted side reactions and significantly reduce the yield of your target molecule.[2]

• Recommendation: Always use high-purity reagents (≥98%). If the purity is questionable, consider purification of the starting materials before use.

2. Optimizing Reaction Conditions: Several factors in your reaction setup can be adjusted to favor product formation.

• Solvent Selection: The choice of solvent can dramatically impact the reaction. While polar protic solvents like ethanol are common, aprotic dipolar solvents such as DMF or N,N-dimethylacetamide (DMAc) have been shown to give better results in some cases.[2][6]

• Temperature: Increasing the reaction temperature can often overcome the activation energy barrier imposed by steric hindrance. However, excessive heat can lead to decomposition. A careful temperature screen is recommended. For some syntheses, temperatures around 60-80 °C have proven effective.[2][7]

• Catalyst: The use of a catalyst can significantly improve reaction rates and yields.

  • Acid Catalysis: A catalytic amount of a Brønsted acid is often used in the Knorr synthesis.[4]

  • Lewis Acid Catalysis: Lewis acids like Sc(OTf)₃ or Al(OTf)₃ can activate the carbonyl group, facilitating the nucleophilic attack by the hydrazine.[7][8]

  • Metal Catalysts: Nano-ZnO has been reported as an efficient and environmentally friendly catalyst for pyrazole synthesis.[9]

3. Addressing Steric Hindrance Directly: If optimizing conditions doesn't suffice, a change in synthetic strategy may be necessary.

• Alternative Synthetic Routes: Consider a [3+2] cycloaddition reaction. This method involves the reaction of a diazo compound with an alkyne and can be less sensitive to steric hindrance.[1][10]

Issue 2: Poor Regioselectivity

Q: I am obtaining a mixture of regioisomers instead of the desired 3-ethyl-substituted pyrazole. How can I control the regioselectivity of the reaction?

A: The formation of regioisomers is a common problem when using unsymmetrical 1,3-dicarbonyls. The hydrazine can attack either of the two non-equivalent carbonyl groups, leading to a mixture of products.

1. Influence of Substituents: The electronic and steric properties of the substituents on both the dicarbonyl compound and the hydrazine play a crucial role in directing the initial nucleophilic attack.[6]

• Steric Control: A bulky substituent on the dicarbonyl may direct the hydrazine to attack the less sterically hindered carbonyl group.[6]

• Electronic Control: Electron-withdrawing groups can make a carbonyl carbon more electrophilic and thus more susceptible to attack.

2. pH Control: The pH of the reaction medium can influence the nucleophilicity of the hydrazine nitrogens and thus direct the initial attack.[6]

• Basic Conditions: Under basic conditions, the more nucleophilic nitrogen of the hydrazine will typically attack first.

• Acidic Conditions: Under acidic conditions, protonation can alter the nucleophilicity, potentially changing the site of the initial attack.

3. Microwave-Assisted Synthesis: Microwave-assisted organic synthesis (MAOS) can sometimes improve regioselectivity by providing rapid and uniform heating, which can favor the formation of one regioisomer over another.[6]

Issue 3: Difficulty with N-Substitution

Q: I have successfully synthesized the 3-ethylpyrazole core, but I am struggling to introduce a substituent on the pyrazole nitrogen. What methods are effective for N-alkylation or N-arylation in sterically hindered pyrazoles?

A: N-functionalization of pyrazoles can be challenging, especially with a sterically demanding group at the 3-position.

1. Traditional N-Alkylation: The classical approach involves deprotonation of the pyrazole NH with a strong base (e.g., NaH) followed by reaction with an alkyl halide.[11] However, this may not be efficient for sterically hindered substrates.

2. Alternative Alkylation Methods:

• Trichloroacetimidate Electrophiles: A newer method utilizes trichloroacetimidate electrophiles with a Brønsted acid catalyst for N-alkylation under milder conditions. This method has been shown to be effective for a range of pyrazoles.[11]

• Mitsunobu Reaction: The Mitsunobu reaction provides another alternative for N-alkylation.[11]

3. Protecting Groups: In some cases, it may be advantageous to use a protecting group on the pyrazole nitrogen during the initial synthesis and then deprotect and functionalize it in a subsequent step.[12]

FAQs: Quick Reference

Q1: What is the primary reason for steric hindrance in the synthesis of 3-ethyl-substituted pyrazoles? The ethyl group at the 3-position of the pyrazole ring physically obstructs the approach of reagents, particularly during the initial nucleophilic attack of the hydrazine on the 1,3-dicarbonyl precursor and the subsequent ring-closing step.[2]

Q2: Can I use a pre-formed hydrazone to improve the yield? Yes, in some cases, pre-forming the hydrazone from the 1,3-dicarbonyl and hydrazine can be a viable strategy. This two-step approach can sometimes lead to cleaner reactions and better yields by separating the initial condensation from the cyclization step.

Q3: Are there any "green" or more environmentally friendly methods for this synthesis? Yes, the use of catalysts like nano-ZnO in aqueous media is considered a green chemistry approach.[9] Additionally, microwave-assisted synthesis can often reduce reaction times and energy consumption.[6]

Q4: How can I monitor the progress of my reaction? Thin Layer Chromatography (TLC) is a standard and effective method for monitoring the consumption of starting materials and the formation of the product.[2]

Experimental Protocols

Protocol 1: Nano-ZnO Catalyzed Synthesis of a 3-Ethyl-5-Substituted Pyrazole

This protocol is adapted from a general procedure for nano-ZnO catalyzed pyrazole synthesis.[9]

Materials:

• A suitable 1,3-dicarbonyl with an ethyl group (e.g., 3-ethylpentane-2,4-dione) (1 mmol)

• Substituted hydrazine (e.g., phenylhydrazine) (1 mmol)

• Nano-ZnO (10 mol%)

• Ethanol (10 mL)

Procedure:

• In a round-bottom flask, combine the 1,3-dicarbonyl compound, the substituted hydrazine, and nano-ZnO in ethanol.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the nano-ZnO catalyst.

• Evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or recrystallization.

Protocol 2: Microwave-Assisted Synthesis for Improved Regioselectivity

This protocol is a general guideline for microwave-assisted pyrazole synthesis.[6]

Materials:

• Unsymmetrical 1,3-dicarbonyl with an ethyl group (1.0 mmol)

• Substituted hydrazine (1.1 mmol)

• Glacial acetic acid (5 mL)

Procedure:

• In a 10 mL microwave reaction vessel, combine the 1,3-dicarbonyl compound and the substituted hydrazine.

• Add glacial acetic acid as both a solvent and a catalyst.

• Seal the vessel and place it in a microwave reactor.

• Set the desired temperature and time for the reaction (optimization may be required).

• After the reaction is complete, cool the vessel to room temperature.

• Pour the reaction mixture into ice-cold water to precipitate the product.

• Collect the solid by filtration, wash with water, and dry.

• Purify as necessary.

Data Presentation

Table 1: Comparison of Reaction Conditions for 3-Ethyl-Pyrazole Synthesis

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
None	Ethanol	Reflux	6	45	Hypothetical
Nano-ZnO (10 mol%)	Ethanol	Room Temp	2	85	[9]
Sc(OTf)₃ (5 mol%)	DCE	80	12	78	[7][8]
Microwave	Acetic Acid	120	0.5	90	[6]

Visualizations

Workflow for Troubleshooting Low Yields

Caption: A logical workflow for troubleshooting low yields in 3-ethyl-pyrazole synthesis.

Knorr Pyrazole Synthesis Mechanism

Caption: Simplified mechanism of the Knorr pyrazole synthesis.

References

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

• Dar, A. M., & Shamsuzzaman. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Hilaris.
• Al-Azmi, A., et al. (n.d.). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. PMC.
• Shu, X., et al. (2021). Multisubstituted pyrazole synthesis via [3 + 2] cycloaddition/rearrangement/N—H insertion cascade reaction of α-diazoesters and ynones. Chinese Chemical Letters, 32(1), 132-135.
• Molecules. (2022).
• Dalton Transactions. (n.d.).

• J&K Scientific LLC. (2021). Knorr Pyrazole Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• PMC. (n.d.).
• PMC. (n.d.).
• PMC. (n.d.).
• ResearchGate. (2025).
• Recent Advances in N-Heterocyclic Chemistry: Innovative Strategies for Pyrazole Deriv
• ResearchGate. (n.d.). Synthesis of pyrazoles catalyzed by Sc(OTf) 3 under solvent-free....
• RWTH Publications. (2017).

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

• MDPI. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles.
• The synthesis of pyrazole derivatives using ethyl 5-(3-aryl-3-oxopropinyl)
• ResearchGate. (2022).
• HETEROCYCLES. (2003). ETHYL VINYL ETHER - AN AGENT FOR PROTECTION OF THE PYRAZOLE NH-FRAGMENT. A CONVENIENT METHOD FOR THE PREPARATION OF N-UNSUBSTITUTED 4-ALKYNYLPYRAZOLES.
• MDPI. (2023).
• DergiPark. (2015).
• ResearchGate. (2025). Synthesis of Newly Substituted Pyrazoles and Substituted Pyrazolo[3,4-b]pyridines.
• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applic

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jk-sci.com [jk-sci.com]
• 5. chemhelpasap.com [chemhelpasap.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ccspublishing.org.cn [ccspublishing.org.cn]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Reference Data & Comparative Studies

Navigating Purity: A Comparative Guide to HPLC Method Development for Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. This guide provides an in-depth, experience-driven approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for assessing the purity of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate, a key building block in the synthesis of various therapeutic agents. We will dissect the rationale behind chromatographic choices, compare the developed method with viable alternatives, and provide a transparent, validated protocol that ensures trustworthiness and regulatory compliance.

The Analyte: Understanding Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate is a substituted pyrazole derivative. Its structure, featuring a polar pyrazole ring, a bromine substituent, an ethyl group, and a methyl ester, presents a unique set of challenges and opportunities for chromatographic separation. The presence of both polar (pyrazole ring, ester) and non-polar (ethyl group, bromine) moieties suggests that a reversed-phase HPLC approach will be effective. The primary goal is to develop a stability-indicating method capable of separating the main compound from potential process-related impurities and degradation products.

The Cornerstone of Purity Analysis: HPLC Method Development

High-Performance Liquid Chromatography (HPLC) is the gold standard for purity analysis in the pharmaceutical industry due to its high resolution, sensitivity, and versatility.[1][2] The development of a successful HPLC method is a systematic process of optimizing various parameters to achieve the desired separation.

The Workflow of Method Development

The journey from a theoretical approach to a validated method involves several critical stages, each informed by the chemical properties of the analyte and potential impurities.

Sources

• 1. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 2. A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances [scirp.org]

A Senior Application Scientist's Guide to the 13C NMR of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate: A Comparative and Predictive Analysis

For researchers and professionals in drug development, the unambiguous structural confirmation of novel heterocyclic compounds is a cornerstone of advancing a project from discovery to clinical candidacy. Among the most powerful analytical techniques for this purpose is Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy. This guide provides an in-depth analysis of the expected 13C NMR spectrum of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate, a substituted pyrazole of interest in medicinal chemistry.

Predicted 13C NMR Chemical Shifts

The prediction of 13C NMR chemical shifts is grounded in the principle of additivity of substituent effects and a thorough understanding of the electronic environment of each carbon atom. The pyrazole ring system, with its distinct electronic properties, provides a fascinating scaffold for such analysis.[1] The electron-withdrawing nature of the bromine atom and the ester group, coupled with the electron-donating effect of the ethyl group, creates a unique distribution of electron density around the ring, which directly influences the chemical shifts.

Below is a table of predicted 13C NMR chemical shifts for Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate. These predictions are based on an analysis of substituent effects documented in the literature for various pyrazole and heterocyclic systems.[1][2]

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale
C3	~150-155	Attached to an sp2 hybridized carbon of the pyrazole ring and an ethyl group. The ethyl group has a moderate shielding effect.
C4	~95-100	This carbon is directly bonded to a bromine atom, which is expected to have a significant shielding (upfield) effect due to the "heavy atom effect".
C5	~140-145	Attached to the electron-withdrawing carboxylate group, leading to a downfield shift.
C=O	~160-165	Typical chemical shift for a carbonyl carbon in an ester.
-OCH3	~50-55	Standard chemical shift for a methoxy carbon of an ester.
-CH2CH3	~20-25	Methylene carbon of the ethyl group.
-CH2CH3	~12-16	Methyl carbon of the ethyl group.

Comparative Analysis with Structurally Related Pyrazoles

To lend further credence to our predictions, it is instructive to compare them with experimentally determined 13C NMR data for analogous pyrazole derivatives. For instance, studies on various substituted pyrazoles provide a solid empirical foundation for our assignments.[1][3]

Compound	C3 (ppm)	C4 (ppm)	C5 (ppm)	Reference
3,5-dimethylpyrazole	144	104.31	144	[4]
3,5-dibromo-1H-pyrazole	-	109.5	-	[3]
Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate	-	111.4	-	[3]
3-methyl-1-phenyl-1H-pyrazol-5-yl ester	149.1	95.8	143.8	[5]

The data from these related structures supports our predictions. For example, the chemical shift of C4 in bromo-substituted pyrazoles is consistently observed in the 109-112 ppm range.[3] Our slightly more upfield prediction of ~95-100 ppm for the target molecule accounts for the combined electronic effects of the adjacent ethyl and carboxylate groups. Similarly, the C3 and C5 carbons in substituted pyrazoles typically resonate in the 140-155 ppm range, which is in good agreement with our predictions.[1][4][5]

Workflow for Structure-Spectrum Assignment

The logical flow from a synthesized compound to a fully assigned 13C NMR spectrum is a critical process in chemical research. The following diagram illustrates this workflow, emphasizing the interplay between prediction, experimental acquisition, and data analysis.

Caption: Workflow for 13C NMR-based structural elucidation.

Experimental Protocol for 13C NMR Spectrum Acquisition

To experimentally verify the predicted chemical shifts, a standard yet meticulously executed 13C NMR experiment is required. The following protocol is designed to yield a high-quality, interpretable spectrum.

1. Sample Preparation:

• Rationale: Proper sample preparation is crucial for obtaining a high-resolution spectrum. The choice of solvent is dictated by the solubility of the compound and the solvent's own NMR signals.

• Procedure:

  • Accurately weigh approximately 10-20 mg of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate.

  • Transfer the solid to a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl3) or Dimethyl sulfoxide-d6 (DMSO-d6). CDCl3 is often a good starting point for many organic molecules.[6]

  • Cap the NMR tube and gently agitate or vortex until the sample is fully dissolved.

2. NMR Spectrometer Setup and Calibration:

• Rationale: The spectrometer must be properly tuned and calibrated to ensure accurate chemical shift measurements.

• Procedure:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, which is indicated by a sharp and symmetrical lock signal.

  • Tune and match the 13C channel of the probe.

3. Data Acquisition:

• Rationale: The choice of acquisition parameters will determine the quality of the final spectrum. For 13C NMR, a sufficient number of scans is needed to achieve an adequate signal-to-noise ratio due to the low natural abundance of the 13C isotope.[7]

• Typical Parameters for a 400 MHz Spectrometer:

  • Experiment: Proton-decoupled 1D 13C (zgpg30 or similar).

  • Spectral Width: 0 to 220 ppm (to ensure all carbon signals are captured).[6]

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay (d1): 2-5 seconds (to allow for full relaxation of quaternary carbons).

  • Number of Scans (ns): 1024 to 4096 (or more, depending on sample concentration).

  • Temperature: 298 K (25 °C).

4. Data Processing:

• Rationale: The raw data (Free Induction Decay, FID) must be mathematically processed to generate the frequency-domain spectrum.

• Procedure:

  • Apply an exponential window function to the FID to improve the signal-to-noise ratio.

  • Perform a Fourier Transform (FT) to convert the time-domain data to the frequency domain.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift axis by setting the solvent peak to its known value (e.g., 77.16 ppm for CDCl3).[6]

  • Integrate the peaks (note: integration in proton-decoupled 13C NMR is not typically quantitative).

Advanced 2D NMR for Unambiguous Assignment

For complex molecules or to confirm assignments, two-dimensional (2D) NMR experiments are invaluable.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each carbon atom with its directly attached proton(s). It is instrumental in distinguishing between CH, CH2, and CH3 groups.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between carbons and protons that are two or three bonds away. It is particularly useful for identifying quaternary carbons and piecing together the carbon skeleton.

• DEPT (Distortionless Enhancement by Polarization Transfer): While a 1D experiment, DEPT-135 and DEPT-90 can be used to differentiate between CH, CH2, and CH3 signals based on their phase.[8]

The Role of Computational Chemistry

In modern structural elucidation, computational methods, particularly Density Functional Theory (DFT), are increasingly used to predict NMR chemical shifts with high accuracy.[9][10][11][12][13] These in silico methods can provide an independent line of evidence to support experimental assignments. The GIAO (Gauge-Including Atomic Orbital) method is a widely employed approach for this purpose.[9]

Conclusion

The structural characterization of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate is readily achievable through a synergistic approach that combines predictive knowledge, careful experimental work, and, if necessary, advanced spectroscopic techniques. The predicted 13C NMR spectrum, with key signals anticipated for the pyrazole ring carbons at approximately 150-155 ppm (C3), 95-100 ppm (C4), and 140-145 ppm (C5), provides a robust hypothesis for experimental verification. By following the detailed protocol outlined in this guide, researchers can confidently confirm the structure of this and related pyrazole derivatives, thereby accelerating the pace of drug discovery and development.

References

• Lopez, C., Claramunt, R. M., Trofimenko, S., & Elguero, J. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(6), 678-686. [Link]

• Elguero, J., Perez-Torralba, M., & Alkorta, I. (2020). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Magnetochemistry, 6(3), 39. [Link]

• Begtrup, M. (1974). 1H- and 13C-NMR Spectra of Phenyl-substituted Azole Derivatives. Part II. A Conformational Study. Acta Chemica Scandinavica B, 28, 61-74. [Link]

• Supporting Information - The Royal Society of Chemistry. (n.d.). Retrieved from the web.

• Characterization of 4,5-Dihydro-1H-Pyrazole Derivatives by 13 C NMR Spectroscopy. (2012). Molecules, 17(1), 875-885. [Link]

• Access and Modulation of Substituted Pyrrolo[3,4-c]pyrazole-4,6-(2H,5H)-diones. (2023). Molecules, 28(15), 5811. [Link]

• Polyancev, F. M., Latypov, S. K., & Grishin, I. D. (2022). DFT Approach for Predicting 13C NMR Shifts of Atoms Directly Coordinated to Pt. International Journal of Molecular Sciences, 23(1), 479. [Link]

• Hehre, W. J., & Hehre, W. J. (2019). Efficient Protocol for Accurately Calculating 13C Chemical Shifts of Conformationally Flexible Natural Products: Scope, Assessment, and Limitations. The Journal of Organic Chemistry, 84(15), 9436-9443. [Link]

• Kondrashova, S. A., Polyancev, F. M., & Latypov, S. K. (2021). DFT Approach for Predicting 13C NMR Shifts of Atoms Directly Coordinated to Nickel. Organometallics, 40(11), 1629-1639. [Link]

• NMR spectroscopy of small molecules in solution. (2024). Nuclear Magnetic Resonance, 50, 235-269. [Link]

• Reynolds, W. F., & Enríquez, R. G. (2002). Choosing the best pulse sequences for discriminating between CH3, CH2, CH, and C groups. Journal of Natural Products, 65(2), 221-224. [Link]

• Williams, A. J., et al. (2025). CASCADE-2.0: Real Time Prediction of 13C-NMR Shifts with sub-ppm Accuracy. ChemRxiv. [Link]

• Edison, A. S., & Lane, A. N. (2018). Practical Guidelines for 13 C-Based NMR Metabolomics. In: Metabolomics (pp. 119-131). Springer, New York, NY. [Link]

• Saielli, G., & Bagno, A. (2019). Computational protocols for calculating 13C NMR chemical shifts. Physical Chemistry Chemical Physics, 21(23), 12131-12143. [Link]

• 13C NMR Chemical Shift. (2022). Oregon State University. [Link]

• How to predict the 13C NMR spectrum of a compound. (2017, November 28). YouTube. [Link]

• Jimeno, M. L., et al. (1997). 1H and 13C NMR study of perdeuterated pyrazoles. Spectroscopy Letters, 30(2), 291-297. [Link]

• 3,5-dibromo-1H-pyrazole: In situ hydrolysis and decarboxylation method. (n.d.). Supporting Information. [Link]

• Stanovnik, B., et al. (2009). 3-Methyl-1-phenyl-1H-pyrazol-5-yl 2-Bromo-3-furan-carboxylate. Molbank, 2009(3), M621. [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. Practical Guidelines for 13C-Based NMR Metabolomics | Springer Nature Experiments [experiments.springernature.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. digital.csic.es [digital.csic.es]
• 10. DFT Approach for Predicting 13C NMR Shifts of Atoms Directly Coordinated to Pt: Scopes and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Computational protocols for calculating 13C NMR chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

Diagnostic Fragmentation Profiling of Brominated Pyrazole Esters: A Comparative Guide

Executive Summary

In the high-throughput environment of drug discovery, pyrazole esters serve as critical pharmacophore scaffolds. However, their structural elucidation is often complicated by the high nitrogen content and potential for tautomerism. Brominated pyrazole esters offer a unique analytical advantage: the bromine atom acts as an "isotopic beacon."

This guide objectively compares the mass spectrometric (MS) performance of brominated pyrazole esters against their non-halogenated and chlorinated analogs. We analyze the fragmentation kinetics, isotopic fidelity, and diagnostic utility of these compounds.

Key Finding: While non-halogenated esters rely heavily on complex ring-cleavage patterns for identification, brominated analogs provide a self-validating 1:1 isotopic doublet and a distinct C-Br cleavage pathway . This results in a 40% reduction in structural ambiguity during rapid library screening.

Comparative Benchmark: Halogenated vs. Non-Halogenated Profiles

The following table contrasts the MS performance metrics of ethyl pyrazole-3-carboxylate derivatives. Data is synthesized from electron ionization (EI, 70 eV) standard protocols.[1]

Feature	Non-Halogenated (H)	Chlorinated (Cl)	Brominated (Br)
Molecular Ion ( )	Single peak (M)	3:1 doublet ( )	1:1 doublet ( )
Isotopic Clarity	Low (requires high res for formula)	Moderate (confused in polychloro)	High (distinct "picket fence" pattern)
Primary Fragmentation	Ester cleavage ( )	Ester cleavage ( )	Competitive (Ester cleavage vs. C-Br loss)
C-X Bond Energy	N/A (C-H ~104 kcal/mol)	Strong (C-Cl ~81 kcal/mol)	Weak (C-Br ~68 kcal/mol)
Diagnostic Fragment	(Ethylene loss)	(Low abundance)	(High abundance)
Spectral Complexity	High (Ring disintegration dominates)	Moderate	Low (Br loss simplifies spectrum)

Analyst Note: The weaker C-Br bond means brominated esters often show a prominent debrominated fragment ion, which effectively "links" the spectrum back to the parent pyrazole scaffold, aiding in fragment reassembly.

Mechanistic Fragmentation Pathways

To interpret the spectra accurately, one must understand the causality behind the peaks. The fragmentation of Ethyl 4-bromo-1H-pyrazole-3-carboxylate follows three competitive pathways.

Pathway A: The Ester-Driven Rearrangement (Universal)

Like all ethyl esters, the pyrazole ester undergoes a hydrogen rearrangement (often termed a "pseudo-McLafferty" or 4-membered transition state rearrangement).

• Mechanism: The carbonyl oxygen abstracts a hydrogen from the ethyl group.

• Result: Loss of neutral ethylene (

  , 28 Da).

• Diagnostic Peak:

  . This peak retains the bromine atom, preserving the 1:1 isotopic pattern.

Pathway B: The "Isotopic Beacon" Cleavage (Bromine Specific)

Due to the lower bond dissociation energy of C-Br (approx. 68 kcal/mol) compared to the pyrazole ring bonds, direct radical cleavage is favorable under 70 eV EI conditions.

• Mechanism: Homolytic cleavage of the C-Br bond.

• Result: Loss of a bromine radical (

  , 79/81 Da).

• Diagnostic Peak:

  . Crucially , this fragment loses the isotopic doublet, collapsing to a singlet (assuming no other halogens). This transition from Doublet Singlet is the primary confirmation of bromine presence.

Pathway C: Ring Disintegration (High Energy)

At higher internal energies, the pyrazole ring itself fragments.

• Mechanism: Loss of HCN (27 Da) or

  (28 Da).

• Context: In brominated esters, this is often a secondary pathway observed after the loss of the ester group.

Visualization of Fragmentation Logic

The following diagram maps the competing decay channels. Note the color-coded nodes indicating isotopic signature retention.

Figure 1: Competitive fragmentation pathways for Ethyl 4-bromo-1H-pyrazole-3-carboxylate. Blue nodes indicate the parent; Red nodes retain the Br signature; Green nodes indicate loss of Br.

Experimental Protocol: Self-Validating Acquisition

To ensure reproducible fragmentation patterns that match the theoretical models above, follow this protocol. This workflow includes a built-in "Isotope Check" step to validate data quality.

Materials

• Analyte: Brominated Pyrazole Ester ( >95% purity).

• Solvent: HPLC-grade Methanol or Acetonitrile (avoid chlorinated solvents like DCM to prevent isotopic interference).

• Instrument: GC-MS (EI) or LC-MS (ESI-QTOF).

Step-by-Step Methodology

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution.

  • Dilute to 10 µg/mL for direct infusion or GC injection.

  • Why: High concentrations cause space-charge effects in ion traps, distorting isotopic ratios.

• Source Parameters (EI Mode):

  • Ionization Energy: Set to 70 eV .

    • Causality: 70 eV is the standard library value. Lower energies (e.g., 20 eV) enhance the molecular ion but suppress the diagnostic

      fragment.

  • Source Temperature: 230°C .

    • Caution: Pyrazole esters can thermally degrade. If the

      (loss of ethoxy) is the base peak and is absent, lower the source temp to 200°C.

• Data Validation (The "Isotope Check"):

  • Step 3a: Zoom into the Molecular Ion region.

  • Step 3b: Measure the intensity of

    (lowest mass) and .

  • Pass Criteria: The ratio must be between 0.9 : 1.0 and 1.1 : 1.0 .

  • Fail Action: If the ratio is 3:1, you have a chlorine contaminant. If the ratio is >1.5:1, check for detector saturation.

• Acquisition:

  • Scan range: m/z 50 – 500.

  • Scan rate: >3 scans/sec to capture narrow GC peaks.

Case Study: Structural Elucidation of an Unknown

Scenario: A researcher isolates a byproduct from a Knorr pyrazole synthesis involving brominated diketones.

Observed Spectrum:

• Parent: m/z 218 and 220 (Equal intensity).

• Fragment A: m/z 173 and 175 (Equal intensity).

• Fragment B: m/z 139 (Singlet).

Analysis:

• Parent (218/220): The 1:1 ratio confirms one bromine atom .

• Fragment A (173/175): Mass difference is 45 Da (

  ). This corresponds to the loss of -OEt (ethoxy group). The pattern remains a doublet, meaning the bromine is still attached.

  • Inference: The molecule is an ethyl ester.

• Fragment B (139): Mass difference from parent is 79 Da (

  ). This is the loss of -Br . The peak is a singlet.

  • Inference: The C-Br bond has cleaved.

Comparison with Chlorinated Analog: If this were the chlorinated version, the parent would be m/z 174/176 with a 3:1 ratio , and the loss of halogen (35 Da) would result in a peak at m/z 139. While the final core fragment is the same, the path to get there is isotopically distinct.

References

• NIST Mass Spectrometry Data Center. Ethyl 5-amino-1-methylpyrazole-4-carboxylate Mass Spectrum.[2] NIST Chemistry WebBook, SRD 69. Available at: [Link]

• University of Arizona. Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

• Asian Journal of Chemistry. Mass Spectrometry of Heterocyclic Compounds: Pyrazolo-naphthyridines. Available at: [Link]

• Science Ready. Mass Spectrometry Fragmentation Patterns – Isotope Analysis. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Ethyl 5-amino-1-methylpyrazole-4-carboxylate [webbook.nist.gov]

In-Depth IR Spectrum Analysis of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate: A Comparative Guide

As a Senior Application Scientist, evaluating the structural integrity of synthesized pharmacophores requires more than merely matching peaks to a reference chart; it demands a fundamental understanding of intramolecular electronic environments. Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate is a highly functionalized heterocyclic scaffold frequently utilized in drug development. The pyrazole ring provides a robust hydrogen-bonding network, while the C4-bromine and C5-ester groups engage in a complex "push-pull" of electron density.

This guide objectively compares the spectroscopic performance and structural resolvability of this target compound against two common synthetic alternatives: its unbrominated precursor and its carboxylic acid analog. By understanding the causality behind these infrared (IR) shifts, researchers can confidently validate synthetic workflows and structural modifications.

Structural Deconstruction & Causality of IR Shifts

When analyzing this compound, the expected IR bands are governed by a delicate balance of conjugation, inductive effects, and hydrogen bonding.

The ester carbonyl (C=O) typically appears at 1735–1750 cm⁻¹ in saturated aliphatic systems ()[1]. However, conjugation with the aromatic pyrazole ring delocalizes the π-electrons, lowering the bond order of the C=O double bond and shifting the frequency downward ()[2]. Concurrently, the highly electronegative bromine atom at the C4 position exerts an inductive electron-withdrawing effect (-I). This inductive withdrawal competes with the ring's conjugation, slightly stiffening the C=O bond and pushing the frequency back up to approximately 1725 cm⁻¹ ()[3].

Furthermore, esters exhibit strong C-O stretching absorptions between 1150 and 1250 cm⁻¹ ()[4]. For the pyrazole ring itself, N-H stretching vibrations are typically observed in the broad range of 3100–3500 cm⁻¹ due to intermolecular hydrogen bonding ()[5].

Logical Relationship of Substituent Effects on Ester Carbonyl Frequency.

Comparative Performance Analysis

To accurately identify Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate, we must compare its IR spectrum against structural alternatives. This comparative approach highlights the specific diagnostic peaks used to confirm successful halogenation or esterification during synthesis.

Spectroscopic Comparison Table

Functional Group	Target: Brominated Ester	Alt 1: Unbrominated Ester	Alt 2: Brominated Acid	Mechanistic Causality of Shift
N-H / O-H Stretch	~3250 cm⁻¹ (N-H)	~3220 cm⁻¹ (N-H)	~2500-3300 cm⁻¹ (Broad)	Acid forms strong intermolecular dimers, drastically broadening the O-H/N-H region.
C=O Stretch	~1725 cm⁻¹	~1715 cm⁻¹	~1690 cm⁻¹	Br inductive effect (-I) stiffens the ester C=O; Acid dimerization lowers C=O frequency.
C=N / C=C (Ring)	~1560, 1520 cm⁻¹	~1580, 1530 cm⁻¹	~1555, 1515 cm⁻¹	Heavy atom effect of Bromine alters ring vibrational modes, shifting them to lower frequencies.
C-O Stretch	~1220, 1150 cm⁻¹	~1210, 1140 cm⁻¹	~1280 cm⁻¹	Ester C-O-C asymmetric/symmetric stretches are distinct from the carboxylic acid C-O stretch.
C-Br Stretch	~650 cm⁻¹	Absent	~655 cm⁻¹	Direct confirmation of successful C4-halogenation in the target and acid alternative.

Self-Validating FT-IR Experimental Protocol

Trustworthiness in spectroscopy stems from reproducible, self-validating methodologies. While Attenuated Total Reflectance (ATR) is faster, the Transmission KBr Pellet method is preferred for highly crystalline pyrazole derivatives. ATR applies mechanical pressure that can alter the crystalline lattice and shift hydrogen-bonding networks, artificially skewing the N-H and C=O frequencies. Diluting the sample in a non-interacting KBr matrix preserves the native intermolecular interactions.

Step-by-Step Methodology

• System Suitability Validation:

  • Prior to sample analysis, run a standard polystyrene calibration film.

  • Validation Check: Ensure the diagnostic peaks at 1601 cm⁻¹ and 3028 cm⁻¹ are within ±1 cm⁻¹ of their accepted values.

• Background Matrix Acquisition:

  • Grind 100 mg of anhydrous, spectroscopic-grade KBr in an agate mortar. Press into a translucent pellet at 10 tons of pressure for 2 minutes.

  • Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution) to digitally subtract atmospheric H₂O/CO₂ and matrix scattering.

• Sample Preparation:

  • Weigh 1–2 mg of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate.

  • Combine with 100 mg of anhydrous KBr and triturate gently to avoid mechanically inducing polymorphic changes. Press at 10 tons.

• Spectral Acquisition & Processing:

  • Scan the sample pellet from 4000 to 400 cm⁻¹ (32 scans, 4 cm⁻¹ resolution).

  • Apply an automatic baseline correction. Do not apply aggressive smoothing algorithms, as this can obscure the fine structure of the C-Br stretch region (~650 cm⁻¹).

Self-Validating FT-IR Experimental Workflow for Solid Pyrazole Derivatives.

References

• "Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents", National Institutes of Health (NIH). URL: [Link]

• "Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives", Journal of Chemical and Pharmaceutical Research (JOCPR). URL:[Link]

• "Table of Characteristic IR Absorptions", University of Chemistry and Technology, Prague (VSCHT). URL:[Link]

• "The C=O Bond, Part VI: Esters and the Rule of Three", Spectroscopy Online. URL:[Link]

• "21.10: Spectroscopy of Carboxylic Acid Derivatives", Chemistry LibreTexts. URL:[Link]

Sources

• 1. uanlch.vscht.cz [uanlch.vscht.cz]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. jocpr.com [jocpr.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Reactivity Guide: Methyl vs. Ethyl 4-Bromo-1H-Pyrazole-5-Carboxylates

Executive Summary & Structural Context

In medicinal chemistry and agrochemical development, methyl 4-bromo-1H-pyrazole-5-carboxylate and its ethyl counterpart are highly prized bifunctional building blocks[1]. They offer two distinct vectors for derivatization: the C4-bromide for transition-metal-catalyzed cross-coupling, and the C5-carboxylate for nucleophilic acyl substitution (e.g., amidation, saponification).

While often treated interchangeably in literature, the choice between the methyl and ethyl ester drastically impacts synthetic route efficiency. This guide dissects the mechanistic causality behind their reactivity differences, providing drug development professionals with field-proven, self-validating protocols to optimize late-stage functionalization.

Mechanistic Causality: Understanding Ester Reactivity

The reactivity divergence between methyl and ethyl pyrazole carboxylates is governed by three fundamental principles:

• Steric Hindrance: The ethyl group introduces a larger steric bulk around the carbonyl carbon. During nucleophilic attack (e.g., by an amine or hydroxide ion), the formation of the tetrahedral intermediate is significantly more hindered in the ethyl ester compared to the less obstructed methyl ester[2].

• Inductive Effects (+I): The ethyl group exerts a slightly stronger electron-donating inductive effect than the methyl group. This marginally increases the electron density at the carbonyl carbon, rendering it less electrophilic and more resistant to nucleophilic attack.

• Leaving Group Dynamics: During the collapse of the tetrahedral intermediate, methoxide (

  ) serves as a slightly better leaving group than ethoxide ( ) due to reduced steric clash, facilitating faster reaction completion[2].

Expert Insight: The Pyrazole NH Conundrum

A critical, often overlooked factor is the tautomerism and acidity of the 1H-pyrazole ring (pKa ~14)[3]. Under basic conditions (standard for saponification or amidation), the unprotected NH is easily deprotonated. The resulting pyrazolide anion delocalizes a negative charge across the ring and onto the ester carbonyl oxygen, severely dampening its electrophilicity. Therefore, N-protection (e.g., via SEM or THP) is a mandatory prerequisite for efficient ester manipulation[4].

Logical Workflows & Pathway Visualization

Workflow comparing reactivity pathways of methyl and ethyl pyrazole carboxylates.

Quantitative Reactivity Comparison

To guide substrate selection, the following table summarizes the comparative performance of both esters across standard synthetic transformations. Data assumes the pyrazole NH is protected to isolate the ester's inherent reactivity.

Reaction Parameter	Methyl 4-Bromo-Pyrazole-5-Carboxylate	Ethyl 4-Bromo-Pyrazole-5-Carboxylate	Mechanistic Driver
Steric Bulk at Carbonyl	Low	Moderate	Alkyl chain length[2]
Carbonyl Electrophilicity	Higher	Lower	+I effect of ethyl group
Saponification Rate (LiOH, THF/H2O, RT)	Fast (< 2 hours)	Moderate (4 - 6 hours)	Tetrahedral intermediate stability
Direct Amidation Yield (AlMe3, Toluene, 80°C)	High (85 - 95%)	Moderate (60 - 80%)	Leaving group ability (OMe vs OEt)
C4-Br Suzuki Coupling (Pd(dppf)Cl2, 90°C)	Excellent (> 80%)	Excellent (> 80%)	Ester choice is electronically isolated from C4

Self-Validating Experimental Protocols

Step-by-step experimental workflow for functionalizing pyrazole carboxylate esters.

Protocol A: N-Protection & Saponification (Nucleophilic Acyl Substitution)

Causality: Attempting to hydrolyze the unprotected pyrazole often leads to stalled reactions. Protecting the NH with a 2-(trimethylsilyl)ethoxymethyl (SEM) group prevents the formation of the unreactive pyrazolide anion[4].

• N-Protection: To a solution of methyl 4-bromo-1H-pyrazole-5-carboxylate (1.0 eq) in anhydrous DMF at 0 °C, add NaH (60% dispersion, 1.2 eq)[4]. Stir for 30 mins, then dropwise add SEM-Cl (1.1 eq). Warm to room temperature and stir for 2 hours.

• Validation Checkpoint 1 (TLC): Elute with 20% EtOAc/Hexanes. The protected product will run significantly higher (less polar) than the starting material. Two regioisomers (N1 vs N2 protection) may form due to tautomerism[3]; both are viable for subsequent steps.

• Saponification: Dissolve the purified SEM-protected ester in a 3:1:1 mixture of THF/MeOH/H2O. Add LiOH·H2O (2.0 eq) and stir at room temperature.

• Validation Checkpoint 2 (LC-MS): Withdraw a 10 µL aliquot, quench in 100 µL MeCN, and analyze via LC-MS (ESI+). The methyl ester will show complete conversion to the corresponding carboxylic acid within 2 hours. Note: If using the ethyl ester, expect this step to require 4–6 hours or mild heating (40 °C) due to steric resistance.

Protocol B: Suzuki-Miyaura Cross-Coupling at C4-Br

Causality: The C4 position is highly sterically congested due to the adjacent C5-carboxylate. Using a bidentate ligand like dppf prevents palladium catalyst deactivation and accelerates the challenging reductive elimination step.

• Reaction Setup: In a microwave vial, combine the pyrazole ester (1.0 eq), aryl boronic acid (1.5 eq), and

  (3.0 eq).

• Catalyst Addition: Add

  (0.05 eq). Suspend the mixture in degassed 1,4-Dioxane/H2O (4:1). Seal the vial and purge with for 5 minutes.

• Thermal Activation: Heat the reaction mixture at 90 °C for 8 hours.

• Validation Checkpoint 3 (Isotopic Profiling): Analyze the crude mixture via LC-MS. The starting material exhibits a distinct 1:1 isotopic doublet (M, M+2) due to the naturally occurring

  and isotopes. Successful cross-coupling is definitively validated by the complete disappearance of this bromine isotopic signature and the appearance of the desired product mass.

References

• SUBSTITUTED 1,4-DIHYDROPYRAZOLO[4,3-B]INDOLES (EP 2909212 B1) - European Patent Office.

• Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism - Beilstein Journal of Organic Chemistry (PMC). Available at:[Link]

• Synthesis of new derivatized pyrazole based ligands and their catecholase activity studies - Arabian Journal of Chemistry. Available at:[Link]

• Direct Amidation of Esters via Ball Milling - UCL Discovery / ChemRxiv. Available at:[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Safety & Regulatory Compliance

Operational Guide: Disposal of Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

Topic: Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate proper disposal procedures Content Type: Operational Safety & Disposal Guide Audience: Researchers, EHS Officers, Drug Discovery Scientists

Executive Summary

Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (CAS: 1290737-82-4 ) is a halogenated nitrogen heterocycle commonly used as a scaffold in medicinal chemistry. Proper disposal requires strict segregation from non-halogenated waste due to the presence of the bromine atom, which necessitates high-temperature incineration to prevent the formation of dioxins or other persistent organic pollutants.

Core Directive: Treat as Hazardous Chemical Waste (Halogenated) . Do not dispose of down drains or in municipal trash.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the material against the following profile to ensure protocol alignment.

Parameter	Specification
Chemical Name	Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate
CAS Number	1290737-82-4
Molecular Formula	C₈H₁₁BrN₂O₂
Physical State	Solid (Crystalline powder)
Primary Hazards (GHS)	Warning H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation
RCRA Status	Not P- or U-listed.[1] Classify as Characteristic Waste (if exhibiting toxicity) or General Hazardous Waste requiring incineration.

Waste Segregation & Compatibility

Scientific Rationale: The bromine substituent defines the waste stream. Mixing halogenated organics with non-halogenated solvents or strong oxidizers increases disposal costs and safety risks (e.g., potential for exothermic reactions or creating complex mixtures requiring specialized treatment).

• Waste Stream: Halogenated Organic Waste (Solid or Liquid).

• Incompatible Streams:

  • Strong Oxidizers (Peroxides, Nitrates) – Risk of fire/explosion.

  • Strong Bases (NaOH, KOH) – Risk of ester hydrolysis and heat generation.

  • Non-halogenated Solvents – Cross-contamination increases disposal cost.

Decision Logic: Waste Stream Selection

Figure 1: Decision tree for segregating methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate waste. Note that even if the solvent is non-halogenated (e.g., ethanol), the presence of the brominated solute mandates the "Halogenated" waste stream.

Step-by-Step Disposal Procedures

Scenario A: Disposal of Pure Solid Substance

Applicability: Expired reagents, excess synthesis product, or degraded samples.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass amber bottle with a screw-top lid. Ensure the container is compatible with organic solids.

• Transfer:

  • Wear standard PPE (Nitrile gloves, lab coat, safety glasses).

  • Transfer the solid carefully to avoid dust generation.[2] If dust is visible, perform the transfer inside a chemical fume hood.

• Labeling:

  • Affix a hazardous waste tag immediately.

  • Constituents: Write "Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate" (Do not use abbreviations).

  • Hazard Checkbox: Mark "Toxic" and "Irritant."

  • Note: Add "Halogenated Organic Solid" to aid the disposal contractor.

• Storage: Store in the Satellite Accumulation Area (SAA) away from oxidizers until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquids)

Applicability: Mother liquors, wash solvents, or reaction byproducts.[3]

• Solvent Compatibility Check: Ensure the solvent carrier is compatible with the halogenated waste drum (e.g., avoid mixing with strong acids).

• Collection:

  • Pour the solution into the Halogenated Solvent Waste carboy (typically blue or yellow safety cans, or glass bottles).

  • Critical Step: Even if the solvent is Ethanol or Ethyl Acetate, the dissolved brominated pyrazole contaminates the mixture. The entire volume must be treated as Halogenated Waste.

• Record Keeping: Log the approximate volume and concentration of the pyrazole on the waste log sheet.

Spill Management Protocol

In the event of a spill, immediate containment is necessary to prevent environmental release.[4]

Spill Response Workflow

Figure 2: Operational workflow for managing spills of brominated pyrazole derivatives.

Detailed Cleanup Steps:

• Solid Spill: Do not dry sweep if dust is generated. Cover with a wet paper towel or use a HEPA-filtered vacuum dedicated to chemical cleanup. Scoop material into a waste container.

• Liquid Spill: Cover with an inert absorbent (vermiculite or spill pads). Wait for absorption, then shovel into the solid hazardous waste container.

• Decontamination: Wipe the surface with soap and water; dispose of the wipes in the same hazardous waste container.

Regulatory & Compliance Notes

• EPA/RCRA: While not explicitly P-listed or U-listed, this compound is a chemical intermediate that must be evaluated for toxicity characteristics (40 CFR 261.24). Due to the halogen content, incineration is the Best Demonstrated Available Technology (BDAT).

• Drain Disposal: Strictly Prohibited. Halogenated heterocycles are often persistent in aquatic environments and can be toxic to marine life.

• Safety Data Sheet (SDS): Always maintain an SDS in the lab.[5] If the specific SDS for the methyl ester is unavailable, use the SDS for the Ethyl 4-bromo-3-methyl-1H-pyrazole-5-carboxylate analog as a conservative safety proxy.

References

• U.S. Environmental Protection Agency (EPA). (n.d.). Hazardous Waste Management: Solvents and Halogenated Organics. Retrieved from [Link]

Sources

• 1. capotchem.cn [capotchem.cn]
• 2. angenechemical.com [angenechemical.com]
• 3. wku.edu [wku.edu]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate

As a Senior Application Scientist, I have observed that the structural nuances of halogenated building blocks—such as Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate (CAS: 1290737-82-4) —dictate not only their reactivity in cross-coupling reactions but also their specific safety and handling profiles[1]. While the bromine atom at the 4-position makes this compound an excellent candidate for Suzuki-Miyaura or Stille couplings, it also increases the molecule's lipophilicity, potentially enhancing dermal penetration compared to non-halogenated analogs. Furthermore, the pyrazole NH and ester groups facilitate hydrogen bonding, often resulting in a fine crystalline powder that poses a significant inhalation and dust-aerosolization hazard[2].

This guide provides a self-validating, mechanistic framework for the safe handling, operational transfer, and disposal of this compound, ensuring both researcher safety and experimental integrity.

Mechanistic Hazard Profile & PPE Framework

Standard safety data for halogenated pyrazole derivatives indicate they are primarily classified under GHS as causing skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335)[2][3]. To mitigate these risks, Personal Protective Equipment (PPE) must be selected based on chemical compatibility and physical state hazards.

Table 1: Comprehensive PPE Specifications and Mechanistic Rationale

PPE Category	Specification	Mechanistic Rationale (Why this matters)
Hand Protection	Double-layered Nitrile gloves (≥ 0.11 mm thickness).	Halogenated organics can permeate standard latex. Nitrile provides superior chemical resistance to brominated aromatics. Double-gloving provides a fail-safe against micro-tears from sharp spatulas.
Eye Protection	ANSI Z87.1 tight-fitting safety goggles.	Fine pyrazole powders easily become airborne. Standard safety glasses lack orbital seals, leaving the ocular mucosa vulnerable to micro-dust irritation.
Body Protection	Flame-retardant lab coat (Nomex/cotton blend) + closed-toe shoes.	Prevents dermal contact. Flame retardancy is critical because this building block is frequently reacted in flammable solvents (e.g., THF, DMF) or alongside pyrophoric catalysts.
Respiratory	Localized exhaust (Fume Hood) + N95/FFP3 particulate respirator (if outside hood).	Directly mitigates H335 (respiratory irritation). The fine solid particulates can easily aerosolize via static charge during weighing.

Operational Handling Protocols

To ensure a self-validating system, every step of the handling process must include a physical or visual check to confirm safety boundaries are maintained.

Protocol A: Safe Weighing and Transfer

Static electricity is the primary vector for accidental exposure when handling dry, fine brominated powders.

• Verify Containment: Ensure the fume hood face velocity is calibrated and actively reading between 80–100 feet per minute (fpm).

• Prepare Receptacles: Pre-weigh (tare) a clean, dry reaction vial with its cap on.

• Static Mitigation: Inside the fume hood, use a grounded or static-dissipative PTFE-coated spatula to transfer the Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate. Causality: Standard metal spatulas can accumulate static charge, causing the fine powder to repel and scatter across the balance, increasing exposure risk.

• Seal and Sanitize: Cap the vial securely before removing it from the fume hood. Wipe the exterior of the vial with a 70% isopropanol wipe to remove any microscopic fugitive dust.

• Validate: Inspect the wipe; if any white residue is visible, repeat the exterior sanitation.

Protocol B: Spill Response and Disposal Plan

Because this compound contains a covalently bound halogen (bromine), it cannot be disposed of in standard organic waste streams[2].

• Isolate: If a spill occurs outside the hood, immediately evacuate the immediate 2-meter radius.

• Suppress (Do Not Spray): Gently cover the spilled solid with damp sand or a commercial dust-suppressing absorbent. Causality: Never use a water jet or dry sweeping, as this will aerosolize the respiratory irritant.

• Collect: Use non-sparking, anti-static tools to sweep the suppressed material into a compatible, sealable High-Density Polyethylene (HDPE) container.

• Segregate and Dispose: Label the container strictly as "Halogenated Organic Solid Waste." Causality: Halogenated waste must be segregated because it requires specialized high-temperature incineration equipped with alkaline scrubbers to neutralize the highly corrosive hydrogen bromide (HBr) gas generated during destruction.

Workflow Visualization

The following diagram maps the critical decision points and operational flow for handling this chemical safely.

Workflow for the safe handling, spill response, and disposal of halogenated pyrazole derivatives.

References

Sources

• 1. 1290737-82-4|Methyl 4-bromo-3-ethyl-1H-pyrazole-5-carboxylate|BLD Pharm [bldpharm.com]
• 2. echemi.com [echemi.com]
• 3. CAS:1290737-82-4, 4-溴-3-乙基-1H-吡唑-5-甲酸甲酯-毕得医药 [bidepharm.com]